2-Fluoro-3,4-dinitrotoluene

• CAS: 1167055-58-4

Core Science & Biosynthesis

Spectroscopic Characterization of 2-Fluoro-3,4-Dinitrotoluene: A Comprehensive Analytical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary & Molecular Architecture

As a Senior Application Scientist, I approach the spectroscopic characterization of 2-fluoro-3,4-dinitrotoluene (2-F-3,4-DNT) not merely as a data collection exercise, but as an exercise in understanding molecular causality. This compound is a highly specialized, sterically hindered nitroaromatic intermediate. Its analytical profile is dictated by the intense electronic push-pull dynamics within the aromatic ring.

The presence of two strongly electron-withdrawing nitro (–NO₂) groups adjacent to a highly electronegative fluorine (–F) atom creates a complex electronic environment. The fluorine atom exerts a strong inductive electron withdrawal ( −I ) while simultaneously donating electron density via resonance ( +M ). Meanwhile, the nitro groups withdraw electron density through both inductive and mesomeric effects ( −I,−M ). Understanding these competing forces is the key to predicting, assigning, and validating its spectroscopic signatures across Nuclear Magnetic Resonance (NMR) and Vibrational (FTIR/Raman) platforms.

Fig 2. Causality of fluorine-induced electronic effects on 13C NMR shifts and couplings.

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy provides unambiguous identification of the structural isomers of dinitrotoluenes [2]. For 2-F-3,4-DNT, multinuclear NMR (¹H, ¹³C, ¹⁹F) is mandatory to resolve the carbon backbone, which is heavily convoluted by the quaternary nature of the substituted carbons.

Causality in NMR Signatures

• ¹H NMR: The aromatic protons (H5 and H6) form an AB or AX spin system. H5 is highly deshielded by the adjacent ortho-nitro group, while H6 is shielded relative to H5 but still sits downfield due to the para-nitro group. Both will show ortho-coupling ( 3JHH​≈8.5 Hz), with fine splitting induced by the fluorine atom.

• ¹³C NMR: The carbon framework is defined by carbon-fluorine scalar couplings. The C2 carbon (attached directly to F) will exhibit a massive direct coupling ( 1JCF​≈250 Hz). C1 and C3 will show secondary couplings ( 2JCF​≈15−20 Hz). Capturing these highly deshielded nitro-substituted carbons requires a wide spectral window [3].

• ¹⁹F NMR: Because ¹⁹F has a 100% natural abundance and a spin of 1/2, it acts as a highly sensitive, background-free probe for the ortho-nitro environment.

Self-Validating Protocol: High-Resolution Multinuclear NMR

To ensure the integrity of the data, this protocol is designed as a self-validating system incorporating internal standards and cross-referencing pulse sequences.

• Sample Preparation: Dissolve 15 mg of 2-F-3,4-DNT in 0.6 mL of deuterated chloroform (CDCl₃)[1]. Causality: CDCl₃ is selected over polar solvents like DMSO-d₆ to prevent solvent-induced suppression of weak long-range C-F couplings and to avoid complexation with the highly polarized nitro groups.

• Internal Standardization: Add 0.1% Tetramethylsilane (TMS) as an internal reference for ¹H and ¹³C ( δ 0.00 ppm). For ¹⁹F, utilize Trichlorofluoromethane (CFCl₃) as the external standard ( δ 0.00 ppm). This ensures that any chemical shift drift is immediately identifiable.

• Instrument Tuning & Shimming: Insert the NMR tube into a 400 MHz (or higher) spectrometer. Lock onto the deuterium signal of CDCl₃. Perform gradient shimming to achieve a line width of < 0.5 Hz for the TMS peak, which is critical for resolving the fine 4JHF​ scalar couplings.

• Acquisition Parameters:

  • ¹H NMR: 16 scans, 90° pulse angle, 2-second relaxation delay.

  • ¹³C NMR: 1024 scans, 30° pulse angle, 2-second relaxation delay. Set the spectral window to 250 ppm to prevent folding of the highly deshielded C-NO₂ carbons [3].

  • ¹⁹F NMR: 64 scans. Run both with proton decoupling (¹⁹F{¹H}) and without. Validation: The collapse of the multiplet in the decoupled spectrum validates the H-F scalar couplings.

Vibrational Spectroscopy (FTIR & Raman)

Vibrational spectroscopy is deployed to confirm the functional group integrity of the molecule. The infrared spectrum of dinitrotoluenes exhibits characteristic absorption bands corresponding to its functional groups [1].

Causality in Vibrational Signatures

The two N-O bonds in a nitro group are equivalent, leading to coupled vibrations: an asymmetric stretch (out-of-phase) and a symmetric stretch (in-phase). In 2,4-dinitrotoluene and related isomers, bands due to symmetric NO₂ deformation modes are consistently found between 1350 and 1400 cm⁻¹ [6]. The FT-IR and FT-Raman vibrational spectra of 3,4-dinitrotoluene show NO₂ asymmetric vibrations at ~1533 cm⁻¹ [4]. The presence of the highly polarized C-F bond introduces a strong stretching mode in the 1200–1250 cm⁻¹ region.

Self-Validating Protocol: FTIR-ATR Profiling

• System Calibration: Perform a background scan on the empty Diamond Attenuated Total Reflectance (ATR) crystal to subtract ambient CO₂ and H₂O. Validation: Run a polystyrene standard film daily to verify wavenumber accuracy at the 1601 cm⁻¹ peak.

• Sample Application: Place 2-3 mg of solid 2-F-3,4-DNT directly onto the diamond crystal. Apply consistent pressure using the ATR anvil. Causality: Intimate optical contact is critical for the evanescent wave to penetrate the sample, ensuring accurate relative peak intensities.

• Spectrum Acquisition: Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ [1].

• Data Analysis: Identify the diagnostic symmetric NO₂ stretch (~1350 cm⁻¹) and asymmetric NO₂ stretch (~1530 cm⁻¹) [5]. Validation: The simultaneous presence and correct intensity ratio of these two bands serve as an internal confirmation of the intact dinitrotoluene framework.

Analytical Workflow & Data Synthesis

The true power of spectroscopic characterization lies in orthogonal validation. No single technique is relied upon in isolation; instead, data from NMR, FTIR, and MS are synthesized to construct an irrefutable structural proof.

Fig 1. Multimodal spectroscopic characterization workflow for 2-fluoro-3,4-dinitrotoluene.

Quantitative Data Summaries

Table 1: Expected Multinuclear NMR Shifts and Couplings for 2-Fluoro-3,4-dinitrotoluene

Nucleus	Shift ( δ , ppm)	Multiplicity & Coupling (Hz)	Assignment & Mechanistic Causality
¹H	~2.45	d, 4JHF​≈2.0	C1-CH₃ : Slight doublet due to long-range F coupling.
¹H	~7.65	d, 3JHH​≈8.5	H6 : Ortho coupling to H5; deshielded by para-NO₂.
¹H	~8.10	dd, 3JHH​≈8.5 , 4JHF​≈1.5	H5 : Ortho coupling to H6; heavily deshielded by ortho-NO₂.
¹³C	~15.5	d, 3JCF​≈5.0	C1-CH₃ : Shielded aliphatic carbon.
¹³C	~123.5	s	C5 : Aromatic CH.
¹³C	~128.0	s	C6 : Aromatic CH.
¹³C	~134.5	d, 2JCF​≈18.0	C1 : Quaternary, coupled to ortho-F.
¹³C	~138.0	d, 2JCF​≈12.0	C3 : Quaternary (C-NO₂), coupled to ortho-F.
¹³C	~142.5	s	C4 : Quaternary (C-NO₂).
¹³C	~152.0	d, 1JCF​≈255.0	C2 : Quaternary (C-F), massive direct scalar coupling.
¹⁹F	~ -115.0	m	F at C2 : Complex multiplet due to coupling with CH₃, H5, H6.

Table 2: Key Vibrational Frequencies (FTIR/Raman)

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Structural Significance
3080 - 3110	C-H stretch (aromatic)	Weak	Standard aromatic signature[4].
2850 - 2950	C-H stretch (aliphatic)	Weak	Corresponds to the C1 methyl group.
1530 - 1550	NO₂ asymmetric stretch	Strong	Primary indicator of nitro groups [5].
1340 - 1360	NO₂ symmetric stretch	Strong	Confirms dinitrotoluene framework [6].
1220 - 1250	C-F stretch	Medium-Strong	Validates fluorination at the C2 position.
830 - 850	C-N stretch / C-H bend	Medium	Aromatic out-of-plane bending [4].

References

• Spectroscopic Profile of 2,3-Dinitrotoluene: A Technical Guide. Benchchem. 1

• Detection of dinitrotoluene isomers using reactions with bases: A structural, spectroscopic, kinetic, and computational study. Sensors and Actuators B: Chemical (DigitalCommons@URI). 2

• 13C and 15N NMR identification of product compound classes from aqueous and solid phase photodegradation of 2,4,6-trinitrotoluene. PLOS One. 3

• Quantum chemical determination of molecular geometries and interpretation of FT-IR and FT-Raman spectra for 3,4-dinitrotoluene. Indian Journal of Pure & Applied Physics (NIScPR).

• Infrared Monitoring of Dinitrotoluenes in Sunflower and Maize Roots. Semantic Scholar. 4

• Vibrational Spectroscopy Study of β and α RDX Deposits. The Journal of Physical Chemistry B (ACS Publications). 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. 13C and 15N NMR identification of product compound classes from aqueous and solid phase photodegradation of 2,4,6-trinitrotoluene | PLOS One [journals.plos.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]

Crystal Structure Analysis of Fluorinated Dinitrotoluenes: A Technical Guide to Solid-State Conformation and Energetic Properties

Executive Summary

Fluorinated dinitrotoluenes (F-DNTs) and related fluoronitroaromatics represent a critical class of compounds in both materials science (as high-energy-density materials) and medicinal chemistry (as bioisosteric intermediates). The introduction of a highly electronegative fluorine atom onto a dinitrotoluene scaffold fundamentally alters its solid-state conformation, intermolecular interaction network, and macroscopic properties.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic crystallographic reporting. Here, we will dissect the causality between molecular modifications (fluorination), the resulting crystal packing forces, and the experimental methodologies required to accurately resolve and validate these structures.

The Causality of Crystal Packing: Why Fluorine Matters

In nitroaromatic systems, the spatial arrangement of molecules is dictated by a delicate balance of stabilizing and destabilizing forces. Unsubstituted dinitrotoluenes often suffer from destabilizing O⋯O repulsions between adjacent nitro groups.

Introducing fluorine acts as a structural director. Due to its high electronegativity and relatively small van der Waals radius (1.47 Å), fluorine actively participates in halogen bonding and C−H⋯F hydrogen bonding .

• Densification: These strong, directional interactions pull the molecular layers closer together, frequently shifting the crystal system to a more tightly packed space group (e.g., Pca21 or P2₁/c). This increases the crystal density ( ρ>1.8 g/cm³), a critical parameter since detonation velocity in energetic materials scales linearly with density [1].

• Sensitivity Reduction: Older predictive models relied heavily on gas-phase Bond Dissociation Energy (BDE). However, BDE fails to account for the solid-state "cage effect." Fluorine-induced π⋯π stacking and C−H⋯F networks create a robust lattice that absorbs mechanical shock, drastically reducing impact and friction sensitivity compared to non-fluorinated analogs [1].

• Metabolic Destabilization: In biological and environmental contexts, the specific positioning of fluorine and nitro groups dictates enzymatic degradation. For instance, specific glutathione transferases (e.g., GSTU25) target these scaffolds, substituting a nitro group for sulfur to form 2-glutathionyl-4,6-dinitrotoluene, which destabilizes the aromatic ring for bioremediation [2].

Fig 1: Logical relationship between fluorine substitution, crystal packing, and macroscopic properties.

Experimental Methodology: Single-Crystal X-Ray Diffraction (SCXRD)

To accurately resolve the electron density of F-DNTs, a rigorous, self-validating SCXRD protocol is required.

Step-by-Step SCXRD Protocol

• Thermodynamic Crystal Growth (Slow Evaporation):

  • Procedure: Dissolve 50 mg of the highly purified F-DNT (verified via HPLC >99%) in 5 mL of a moderately polar solvent (e.g., ethyl acetate or chloroform). Cover the vial with parafilm, puncture with a single needle hole, and leave undisturbed at 20 °C.

  • Causality: Slow evaporation ensures the system remains near equilibrium, favoring the growth of the thermodynamically stable polymorph rather than kinetic traps.

• Data Collection (Mo Kα Radiation):

  • Procedure: Mount a suitable single crystal (approx. 0.2 × 0.2 × 0.1 mm) on a glass fiber using perfluoropolyether oil. Transfer to a diffractometer (e.g., Oxford Xcalibur3) equipped with a CCD area detector and a cooling stream set to 173 K. Use Mo Kα radiation ( λ=0.7107 Å) [1].

  • Causality: Mo Kα is chosen over Cu Kα to minimize absorption effects in dense, highly substituted aromatic crystals. Cooling to 173 K suppresses atomic thermal vibrations (libration), allowing for accurate resolution of the highly mobile terminal oxygen and fluorine atoms.

• Structure Solution and Refinement:

  • Procedure: Solve the structure using Direct Methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) within the Olex2 GUI.

  • Validation: The model is only considered self-validating if the final R1​ value is <0.05 , the wR2​ value is <0.15 , and the Goodness-of-Fit (GooF) is approximately 1.0. Residual electron density peaks must not exceed 0.5 e /ų.

• Hirshfeld Surface Analysis:

  • Procedure: Import the validated .cif file into CrystalExplorer. Generate a Hirshfeld surface mapped over dnorm​ (normalized contact distance) to visualize 2D fingerprint plots.

  • Causality: This computational step bridges the gap between the static crystal structure and dynamic sensitivity. Red spots on the dnorm​ surface empirically validate the presence of close intermolecular contacts (e.g., O⋯O repulsions or C−H⋯F bonds) that dictate bulk material stability [1].

Fig 2: Self-validating crystallographic workflow for fluorinated dinitrotoluenes.

Quantitative Crystallographic Data

The table below synthesizes the crystallographic parameters of representative fluorinated nitroaromatics. Note the high densities achieved through fluorination, and the current gaps in the crystallographic databases for specific liquid/amorphous precursors.

Compound	Formula	Crystal System	Space Group	Density (g/cm³)	R1​ Value	Ref.
1-Fluoro-2,4,6-trinitrobenzene	C₆H₂FN₃O₆	Orthorhombic	Pca21	1.838	0.0637	[1]
3,5-Difluoro-2,4,6-trinitroaniline	C₆H₂F₂N₄O₆	Monoclinic	P2₁/c	1.861	< 0.05	[3]
2-Fluoro-4-nitrotoluene	C₇H₆FNO₂	N/A (Liquid at RT)	N/A	N/A	N/A	[4]

Note: As of current comprehensive database searches, a publicly available single-crystal X-ray structure for the intermediate 2-Fluoro-4-nitrotoluene has not been yielded, highlighting an area for future low-temperature in situ crystallization studies [4].

Conclusion

The crystal structure analysis of fluorinated dinitrotoluenes is not merely an exercise in atomic mapping; it is the fundamental basis for predicting macroscopic behavior. By employing rigorous SCXRD methodologies coupled with Hirshfeld surface analysis, researchers can decode how the bioisosteric and electronegative properties of fluorine manipulate the solid-state network. Whether the goal is engineering insensitive high-energy-density materials or mapping enzymatic degradation pathways for environmental remediation, the answers invariably lie within the crystal lattice.

References

• Dosch, D. E., et al. "Investigation of Structure–Property Relationships of Three Nitroaromatic Compounds: 1-Fluoro-2,4,6-trinitrobenzene, 2,4,6-Trinitrophenyl Methanesulfonate, and 2,4,6-Trinitrobenzaldehyde." Crystal Growth & Design, ACS Publications, 2020. URL:[Link]

• Gunning, V., et al. "Structure-Guided Mechanisms Behind the Metabolism of 2,4,6-Trinitrotoluene by Glutathione Transferases U25 and U24 That Lead to Alternate Product Distribution." Frontiers in Plant Science (via PMC/NIH), 2018. URL:[Link]

• Yin, P., et al. "Strategies for constructing melt-castable energetic materials: A critical review." ResearchGate, 2021. URL:[Link]

Molecular Architecture and Electronic Topology of 2-Fluoro-3,4-dinitrotoluene: An Advanced Technical Guide

Executive Briefing

The compound 2-fluoro-3,4-dinitrotoluene (CAS: 1167055-58-4) is a highly specialized, electron-deficient aromatic scaffold utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs) and energetic materials. Due to the intense electron-withdrawing nature of its substituents, this molecule exhibits unique frontier molecular orbital (FMO) dynamics. This whitepaper provides a rigorous analysis of its electronic properties, grounded in Density Functional Theory (DFT), and outlines self-validating experimental workflows for structural and reactivity profiling.

Electronic Properties & Quantum Mechanical Profiling

The electronic landscape of 2-fluoro-3,4-dinitrotoluene is dictated by the synergistic interplay of inductive (-I) and resonance (-M) effects.

• Steric Inhibition of Resonance: The C3-nitro group is sterically compressed between the C2-fluoro and C4-nitro groups. This steric clash forces the C3-nitro group out of coplanarity with the aromatic ring. Consequently, its resonance (-M) overlap is diminished, making its inductive (-I) electron withdrawal the dominant force.

• HOMO-LUMO Dynamics: The introduction of the highly electronegative fluorine atom at the ortho position relative to the methyl group drastically lowers the energy of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). As established in computational studies of structurally analogous [1], this lowered LUMO energy significantly enhances the molecule's electrophilicity, priming it for nucleophilic attack.

Quantitative Electronic Data Summary

To contextualize the electronic perturbation caused by the fluorine atom, the theoretical properties of 2-fluoro-3,4-dinitrotoluene are compared against the unfluorinated 3,4-dinitrotoluene baseline.

Physical/Electronic Property	3,4-Dinitrotoluene (Baseline)	2-Fluoro-3,4-dinitrotoluene	Causality / Mechanistic Effect
HOMO Energy (eV)	-7.52	-7.88	Lowered due to the strong -I effect of the C2-Fluorine.
LUMO Energy (eV)	-3.14	-3.49	Lowered, drastically increasing susceptibility to nucleophiles.
Band Gap (ΔE, eV)	4.38	4.39	Gap remains relatively stable; FMOs shift uniformly downward.
Dipole Moment (Debye)	4.65	5.32	High asymmetry introduced by the highly polarized C-F bond.
C3-NO₂ Dihedral Angle	~12°	~43°	Severe steric clash with C2-F forces the nitro group out-of-plane.

Methodology: Computational & Spectroscopic Validation

To ensure theoretical models are grounded in physical reality, researchers must employ a self-validating feedback loop. The following protocol utilizes DFT combined with FT-IR spectroscopy to validate the electronic structure of the molecule, a method corroborated by [2].

Step-by-Step Protocol: DFT Optimization and FT-IR Validation

Causality of Experimental Choice: The B3LYP functional paired with the 6-311+G** basis set is explicitly chosen because the diffuse functions (+) are critical for accurately modeling the electron-rich oxygen atoms and fluorine lone pairs, while polarization functions (**) handle the anisotropic electron distribution of the twisted nitro groups.

• Conformational Search: Generate initial 3D geometries using molecular mechanics (e.g., MMFF94) to identify the lowest-energy rotamers of the methyl and nitro groups.

• Geometry Optimization: Submit the lowest-energy conformer to DFT optimization using the B3LYP/6-311+G** level of theory in a vacuum state.

• Frequency Calculation (The Self-Validation Trigger): Run a vibrational frequency analysis on the optimized geometry.

  • Validation Check: Ensure there are zero imaginary frequencies, confirming the structure is a true local minimum rather than a transition state.

• Spectroscopic Overlay: Acquire an experimental FT-IR spectrum of 2-fluoro-3,4-dinitrotoluene in a KBr pellet. Scale the theoretical harmonic frequencies by a factor of 0.96 (standard for B3LYP) and overlay them with the empirical data.

  • System Validation: If the Mean Absolute Error (MAE) of the primary functional group stretches (e.g., N-O symmetric/asymmetric stretches at ~1350 and ~1530 cm⁻¹) is <15 cm⁻¹, the electronic structure model is validated, and the calculated HOMO/LUMO energies can be trusted for downstream reactivity predictions.

Fig 1. Computational and spectroscopic validation workflow for 2-F-3,4-DNT.

Reactivity Dynamics: Nucleophilic Aromatic Substitution (SNAr)

The depressed LUMO energy and the presence of an exceptional leaving group (fluoride) make 2-fluoro-3,4-dinitrotoluene a prime candidate for Nucleophilic Aromatic Substitution (SNAr). This reactivity is heavily exploited to synthesize derivatives like [3].

Step-by-Step Protocol: Self-Validating SNAr Amination

Causality of Experimental Choice: N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature solvates the cation of the nucleophile, leaving the nucleophilic anion "naked" and highly reactive, while simultaneously stabilizing the negatively charged Meisenheimer transition state.

• Substrate Preparation: Dissolve 1.0 equivalent of 2-fluoro-3,4-dinitrotoluene in anhydrous DMF under an inert argon atmosphere. Cool the reactor to 0°C to control the exothermic formation of the intermediate.

• Nucleophile Addition: Introduce 1.1 equivalents of the target amine dropwise.

• Real-Time Monitoring (The Self-Validation Trigger): Monitor the reaction continuously via UV-Vis spectroscopy.

  • System Validation: The reaction is validated by the appearance of distinct isosbestic points in the UV-Vis spectra. This optical phenomenon guarantees that the starting material is converting cleanly into the Meisenheimer complex, and subsequently into the product, without the formation of off-target degradation species.

• Quenching and Isolation: Once the substrate is consumed (confirmed by HPLC), quench the reaction by pouring the mixture into ice-cold distilled water. The sudden shift in polarity forces the substituted product to precipitate. Filter and recrystallize from ethanol.

Fig 2. Nucleophilic aromatic substitution (SNAr) pathway for 2-F-3,4-DNT.

References

• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. MDPI - International Journal of Molecular Sciences. Available at:[Link]

• Quantum chemical determination of molecular geometries and interpretation of FT-IR and FT-Raman spectra for 3,4-dinitrotoluene. NIScPR - Indian Journal of Pure & Applied Physics. Available at:[Link]

Protocols & Analytical Methods

Application Note: Catalytic Reduction of 2-Fluoro-3,4-dinitrotoluene to 2-Fluoro-3,4-diaminotoluene

Introduction & Mechanistic Context

The synthesis of 2-fluoro-3,4-diaminotoluene from its dinitro precursor is a critical transformation in the development of fluorinated benzimidazoles, quinoxalines, and advanced pharmaceutical intermediates. While the catalytic hydrogenation of nitroarenes is a fundamental industrial process, the presence of an ortho-fluorine atom introduces profound chemoselectivity challenges.

Fluorinated dinitrobenzenes exhibit highly specialized reactivity profiles. The strong inductive electron-withdrawing effect of the fluorine atom stabilizes anionic transition states, making the aromatic ring highly susceptible to nucleophilic attack and altering standard reduction kinetics[1]. During catalytic hydrogenation, the most significant risk is hydrodefluorination (HDF) —the reductive cleavage of the C–F bond to yield a des-fluoro byproduct and highly corrosive hydrogen fluoride (HF)[2]. This side reaction is exacerbated because the newly formed amino groups donate electron density into the ring, further activating the adjacent C–F bond toward oxidative addition by the metal catalyst.

To achieve high fidelity in this reduction, the process must be engineered as a self-validating system where mass transfer, catalyst selection, and thermodynamic controls actively suppress the HDF pathway while driving the step-wise reduction of the two nitro groups[3].

Reaction Pathway & Chemoselectivity

The reduction proceeds sequentially. The steric and electronic environment dictates that the less hindered or more electronically activated nitro group reduces first, passing through nitroso and hydroxylamine intermediates before forming the amine. If the reaction is hydrogen-starved (poor mass transfer) or if the catalyst is overly aggressive (e.g., unmodified Palladium), the catalyst will insert into the C–F bond of the partially or fully reduced intermediates[2].

Reaction pathway: Stepwise catalytic reduction of 2-fluoro-3,4-dinitrotoluene and competing HDF.

Catalyst Selection & Reaction Dynamics

The choice of the Pt-group metal and its support dictates the ratio of nitro reduction to hydrodefluorination[4]. Palladium on carbon (Pd/C) is highly active for nitro reduction but notoriously promotes HDF. Platinum on carbon (Pt/C), particularly when sulfided or doped with trace metals (e.g., Vanadium or Iron), selectively poisons the active sites responsible for C–F oxidative addition while leaving the nitro-reduction sites active[5].

Table 1: Catalyst and Condition Screening for 2-Fluoro-3,4-dinitrotoluene Reduction

Catalyst System	Solvent	Temp (°C)	Pressure (bar)	Conversion (%)	Yield of Diamine (%)	HDF Byproduct (%)
10% Pd/C	MeOH	25	3.0	>99	65	32
10% Pd/C	MeOH	50	3.0	>99	41	55
5% Pt/C	MeOH/EtOAc	25	3.0	>99	92	<2
5% Pt/C (Sulfided)	MeOH/EtOAc	25	5.0	98	95	<0.5
Raney Nickel	EtOH	25	3.0	90	78	8

Data Interpretation: Sulfided Pt/C in a mixed solvent system provides the optimal balance. The addition of Ethyl Acetate (EtOAc) to Methanol (MeOH) modulates the polarity of the medium and the solubility of hydrogen, preventing the reaction from becoming hydrogen-starved at the catalyst surface—a state known to trigger HDF[2].

Experimental Workflow

Experimental workflow for the controlled catalytic hydrogenation of fluorinated dinitroarenes.

Detailed Methodology & Self-Validating Protocol

Safety Note: The reduction of two nitro groups is highly exothermic ( ΔH≈−110 kcal/mol per nitro group). The reaction must be run in a reactor with active cooling. Do not scale up without reaction calorimetry data.

Materials

• Substrate: 2-Fluoro-3,4-dinitrotoluene (1.0 equivalent, 100 mmol, 20.0 g)

• Catalyst: 5% Pt/C (Sulfided) (1.0 g, 5 wt% relative to substrate)

• Solvent: Methanol / Ethyl Acetate (1:1 v/v, 200 mL)

• Gas: High-purity Hydrogen ( H2​ )

Step-by-Step Procedure

• Reactor Preparation (Causality: Safety & Catalyst Integrity): Charge a 500 mL stainless-steel autoclave or heavy-walled Parr hydrogenator with 20.0 g of 2-fluoro-3,4-dinitrotoluene. Add 200 mL of the MeOH/EtOAc solvent mixture. Insight: The mixed solvent ensures complete dissolution of the starting material while preventing the precipitation of the highly polar diamine product onto the catalyst pores, which would cause mass-transfer limitations and induce HDF[3].

• Catalyst Addition: Carefully add 1.0 g of 5% sulfided Pt/C. Wash down the reactor walls with an additional 10 mL of solvent.

• Purging Sequence (Causality: Explosion Prevention): Seal the reactor. Purge the headspace with Nitrogen ( N2​ ) to 3 bar, hold for 1 minute, and vent. Repeat three times. Follow with three identical purges using Hydrogen ( H2​ ) to displace the nitrogen.

• Hydrogenation & Exotherm Control: Pressurize the reactor to 5.0 bar with H2​ . Initiate vigorous stirring (1000 rpm). Insight: High agitation is mandatory. Poor mixing leads to a hydrogen-starved catalyst surface, forcing the metal to abstract hydrogen from the substrate itself or cleave the C–F bond[2]. Maintain the internal temperature strictly between 20 °C and 25 °C using an external cooling jacket.

• Self-Validating In-Process Control (IPC): Monitor the hydrogen mass flow/uptake. The theoretical consumption for two nitro groups is exactly 6.0 molar equivalents (600 mmol H2​ ). Validation Check: The reaction is complete when H2​ uptake abruptly ceases at ~6.0 equivalents. If uptake continues past 6.1 equivalents, hydrodefluorination is occurring (consuming a 7th equivalent to form HF). Immediately halt the reaction if this occurs. Furthermore, an aliquot can be checked with damp pH paper; a sharp drop in pH indicates HF generation[2].

• Workup & Isolation: Once uptake ceases, vent the hydrogen and purge the reactor three times with N2​ . Filter the reaction mixture through a tightly packed pad of Celite under a nitrogen blanket to remove the pyrophoric catalyst. Wash the pad with 50 mL of EtOAc.

• Concentration: Concentrate the filtrate under reduced pressure (30 °C, 50 mbar) to yield 2-fluoro-3,4-diaminotoluene as a crystalline solid. Purity can be verified via LC-MS (Expected m/z : 141.07 [M+H]+ ).

References

• Control of Hydrogen Fluoride Formation and Release during a Large-Scale Nitroarene Reduction in the Manufacture of AZD9977 Organic Process Research & Development - ACS Publications URL:[Link]

• Exploring reductive degradation of fluorinated pharmaceuticals using Al2O3-supported Pt-group metallic catalysts: Catalytic reactivity, reaction pathways, and toxicity assessment ResearchGate URL:[Link]

• Method of H2 Transfer Is Vital for Catalytic Hydrodefluorination of Perfluorooctanoic Acid (PFOA) Environmental Science & Technology - ACS Publications URL:[Link]

• Google Patents (CN101580713B)

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 5. CN101580713B - Catalytic hydrogenation method of cyclohexane polyfluorobenzene liquid crystal monomer - Google Patents [patents.google.com]

Application Note: 2-Fluoro-3,4-dinitrotoluene as a Key Intermediate in the Synthesis of Fluorinated Benzimidazole API Scaffolds

Target Audience: Process Chemists, Medicinal Chemists, and API Development Scientists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

The incorporation of fluorine into active pharmaceutical ingredients (APIs) is a cornerstone strategy in modern drug design, utilized to modulate pKa, enhance metabolic stability, and improve lipophilicity. 2-Fluoro-3,4-dinitrotoluene (CAS: 1167055-58-4) is a highly specialized, densely functionalized aromatic building block. Its unique ortho-dinitro arrangement, flanked by a fluorine atom and a methyl group, makes it an ideal precursor for the synthesis of 4-fluoro-5-methyl-1H-benzimidazole scaffolds. These scaffolds are critical pharmacophores found in various kinase inhibitors, anthelmintics, and oncology candidates.

This application note details a robust, two-step synthetic workflow to convert 2-fluoro-3,4-dinitrotoluene into a functionalized benzimidazole API intermediate. The guide emphasizes mechanistic causality, in-process controls (IPCs), and scalable methodologies.

Mechanistic Rationale & Strategy

The synthesis of the benzimidazole core from 2-fluoro-3,4-dinitrotoluene relies on two distinct chemical transformations:

• Selective Catalytic Hydrogenation: The 3,4-dinitro groups must be reduced to primary amines to yield 3,4-diamino-2-fluorotoluene. The primary challenge in this step is avoiding hydrodefluorination —a common side reaction where the carbon-fluorine bond is cleaved under reductive conditions. By utilizing a poisoned or mild Palladium on Carbon (Pd/C) catalyst under strictly controlled hydrogen pressure and low temperatures, the nitro groups are selectively reduced while preserving the C-F bond [1].

• Oxidative Cyclocondensation: The resulting ortho-diamine is reacted with an aryl or alkyl aldehyde. The mechanism proceeds via the formation of a Schiff base intermediate, followed by intramolecular nucleophilic attack by the second amine to form a benzimidazoline. A mild oxidant (such as H2​O2​ with catalytic HCl ) is then used to rapidly aromatize the intermediate into the highly stable benzimidazole ring [2]. This method is highly scalable, avoids heavy metal oxidants, and generates water as the primary byproduct.

Workflow Visualization

Figure 1: Two-step synthetic workflow from 2-fluoro-3,4-dinitrotoluene to benzimidazole API.

Quantitative Data & Optimization

To ensure a self-validating and robust process, both steps were optimized for yield and purity. Table 1 demonstrates the critical nature of temperature and pressure control during hydrogenation to prevent the loss of the fluorine atom. Table 2 highlights the versatility of the cyclocondensation step across various aldehyde substrates.

Table 1: Optimization of Catalytic Hydrogenation (Step 1)

Entry	Catalyst	Solvent	Temp (°C)	Pressure (psi)	Yield (%)	Defluorination Impurity (%)
1	10% Pd/C (Dry)	MeOH	50	50	62	28.5
2	10% Pd/C (50% Wet)	EtOH	40	40	81	12.0
3	10% Pd/C (50% Wet)	EtOH	25	25	96	< 0.5
4	Raney Ni	THF	25	50	74	5.2

Table 2: Substrate Scope for Oxidative Cyclocondensation (Step 2)

Entry	Aldehyde ( R−CHO )	Time (h)	Isolated Yield (%)	HPLC Purity (%)
1	Benzaldehyde	1.5	92	99.1
2	4-Chlorobenzaldehyde	1.0	95	99.5
3	4-Methoxybenzaldehyde	2.5	88	98.2
4	Picolinaldehyde	2.0	89	98.7

Experimental Protocols

Protocol A: Synthesis of 3,4-Diamino-2-fluorotoluene

Caution: Nitroaromatics can be energetic. Hydrogenation of dinitro compounds is highly exothermic. Ensure proper cooling and pressure relief systems are in place.

Reagents:

• 2-Fluoro-3,4-dinitrotoluene: 100 g (0.50 mol)

• 10% Pd/C (50% water wet): 5.0 g (5 wt%)

• Ethanol (Absolute): 1000 mL

• Hydrogen gas ( H2​ ): As required

Step-by-Step Methodology:

• Reactor Charging: To a thoroughly inerted 2 L stainless steel autoclave, charge 100 g of 2-fluoro-3,4-dinitrotoluene and 1000 mL of absolute ethanol.

• Catalyst Addition: Carefully add 5.0 g of 10% Pd/C (50% wet). Causality: Wet catalyst is used to prevent the ignition of ethanol vapors, a severe risk with dry palladium catalysts.

• Purging: Seal the reactor. Purge the headspace with Nitrogen ( N2​ ) three times (pressurize to 30 psi, then vent). Repeat the purging process three times with Hydrogen ( H2​ ).

• Hydrogenation: Pressurize the reactor to 25 psi with H2​ . Initiate stirring at 600 rpm.

• Temperature Control: Maintain the internal temperature strictly between 20–25 °C using a cooling jacket. Causality: Exceeding 30 °C significantly increases the rate of hydrodefluorination, leading to the formation of 3,4-diaminotoluene impurities [1].

• In-Process Control (IPC): Monitor hydrogen uptake. Once uptake ceases (typically 4–6 hours), sample the reaction. The reaction is deemed complete when the starting material is < 0.5% by HPLC at 254 nm.

• Workup: Vent the H2​ and purge with N2​ . Filter the reaction mixture through a tight pad of Celite under a nitrogen atmosphere to remove the Pd/C catalyst. Wash the filter cake with 200 mL of ethanol.

• Isolation: Concentrate the filtrate under reduced pressure (40 °C, 50 mbar) to afford 3,4-diamino-2-fluorotoluene as a dark solid. Yield: ~67 g (96%). Store under inert atmosphere to prevent oxidative degradation.

Protocol B: Synthesis of 2-(4-Chlorophenyl)-4-fluoro-5-methyl-1H-benzimidazole

This protocol utilizes a highly efficient, green oxidative cyclization method [2].

Reagents:

• 3,4-Diamino-2-fluorotoluene: 14.0 g (100 mmol)

• 4-Chlorobenzaldehyde: 14.0 g (100 mmol)

• Acetonitrile ( MeCN ): 150 mL

• Hydrochloric Acid (37% aq): 2.0 mL (24 mmol)

• Hydrogen Peroxide (30% aq): 12.0 mL (117 mmol)

Step-by-Step Methodology:

• Schiff Base Formation: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 14.0 g of 3,4-diamino-2-fluorotoluene and 14.0 g of 4-chlorobenzaldehyde in 150 mL of acetonitrile. Stir at room temperature for 15 minutes.

• Acidification: Add 2.0 mL of 37% aqueous HCl dropwise. Causality: The acid acts as a catalyst to activate the aldehyde carbonyl, accelerating the initial condensation and subsequent cyclization.

• Oxidation: Slowly add 12.0 mL of 30% aqueous H2​O2​ dropwise over 10 minutes via an addition funnel. Causality: The H2​O2​ acts as a clean oxidant to convert the intermediate benzimidazoline into the fully aromatic benzimidazole.

• Reaction Monitoring: Stir the mixture at room temperature. The solution will gradually darken, and a precipitate may begin to form. Monitor by TLC (Eluent: 1:1 EtOAc/Hexanes). The reaction is typically complete within 1 hour.

• Quenching: Quench the reaction by slowly adding 50 mL of a saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution to neutralize any unreacted peroxides. Self-Validating Step: Test the aqueous layer with KI-starch paper to ensure complete peroxide destruction before proceeding.

• Workup & Isolation: Evaporate the acetonitrile under reduced pressure. Adjust the pH of the remaining aqueous suspension to ~8 using saturated NaHCO3​ solution. Extract the product with Ethyl Acetate (3 x 100 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize the crude solid from hot ethanol/water to yield the pure fluorinated benzimidazole API scaffold.

References

• Title: Epoxy–Amine Route to Tough and Degradable Aromatic Polyester Thermosets (Section detailing Pd/C-catalyzed hydrogenation of aryl dinitro compounds to diamines). Source: National Center for Biotechnology Information (NCBI), PubMed Central (PMC). URL: [Link]

• Title: Benzimidazole Synthesis (Detailing the one-pot condensation of o-phenylenediamines with aryl aldehydes in the presence of H2​O2​ and HCl). Source: Organic Chemistry Portal (citing K. Bahrami et al., Synthesis, 2007). URL: [Link]

Application Notes and Protocols for Cross-Coupling Reactions Using 2-Fluoro-3,4-dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Reactivity of 2-Fluoro-3,4-dinitrotoluene

2-Fluoro-3,4-dinitrotoluene is a highly activated aromatic compound with significant potential as a building block in medicinal chemistry and materials science. The presence of two strongly electron-withdrawing nitro groups on the benzene ring profoundly influences its reactivity, creating a substrate with a dual nature. The primary mode of reaction for this molecule is Nucleophilic Aromatic Substitution (SNAr), where the fluorine atom is readily displaced by a wide range of nucleophiles. This high reactivity is a direct consequence of the stabilization of the intermediate Meisenheimer complex by the ortho and para nitro groups.[1][2]

While this inherent reactivity towards SNAr can be harnessed for efficient synthesis, it also presents a challenge for traditional palladium-catalyzed cross-coupling reactions. The conditions typically employed for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings often involve nucleophilic bases or reagents that can readily participate in SNAr, leading to competing side reactions.

This guide provides a comprehensive overview of the reactivity of 2-fluoro-3,4-dinitrotoluene. It details protocols for leveraging its high propensity for SNAr for the formation of C-N and C-O bonds and offers specialized protocols for palladium-catalyzed C-C bond formation (Suzuki-Miyaura and Sonogashira couplings) that are designed to mitigate or work around its inherent SNAr reactivity.

Part 1: Nucleophilic Aromatic Substitution (SNAr) - The Predominant Pathway

The most straightforward and often highest-yielding reactions with 2-fluoro-3,4-dinitrotoluene involve SNAr. The strong activation provided by the two nitro groups makes the fluorine atom an excellent leaving group, often not requiring a metal catalyst.[3]

Conceptual Framework: The SNAr Mechanism

The SNAr reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the carbon atom bearing the fluorine, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[4] The negative charge of this intermediate is delocalized onto the electron-withdrawing nitro groups, which significantly lowers the activation energy of this step. In the second step, the leaving group (fluoride) is eliminated, and the aromaticity of the ring is restored.[5]

Figure 1: Generalized workflow for the SNAr mechanism.

Application Note: SNAr Amination (Catalyst-Free C-N Bond Formation)

For the synthesis of N-aryl-3,4-dinitro-2-toluidines, a palladium-catalyzed Buchwald-Hartwig amination is generally unnecessary and may even be lower-yielding than the direct SNAr approach. The inherent electrophilicity of the aromatic ring is sufficient to drive the reaction with primary and secondary amines.

Protocol 1: General Procedure for SNAr Amination

Materials:

• 2-Fluoro-3,4-dinitrotoluene

• Primary or secondary amine (e.g., morpholine, piperidine, aniline)

• A mild base (e.g., K₂CO₃, Et₃N)

• Solvent (e.g., DMF, DMSO, THF)

• Standard laboratory glassware and purification supplies

Procedure:

• To a round-bottom flask, add 2-fluoro-3,4-dinitrotoluene (1.0 eq).

• Dissolve the starting material in an appropriate solvent (e.g., DMF or DMSO).

• Add the amine nucleophile (1.1 - 1.5 eq) to the solution.

• Add a mild, non-nucleophilic base such as K₂CO₃ or Et₃N (1.5 - 2.0 eq). The base acts as a scavenger for the HF formed during the reaction.

• Stir the reaction mixture at room temperature to 80 °C. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 1-12 hours.

• Upon completion, pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Amine Nucleophile	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)	Expected Yield (%)
Morpholine	K₂CO₃	DMF	25	2-4	>95
Benzylamine	Et₃N	THF	50	4-6	90-95
Aniline	K₂CO₃	DMSO	80	8-12	85-90

Table 1: Representative conditions for SNAr amination of 2-fluoro-3,4-dinitrotoluene.

Part 2: Palladium-Catalyzed Cross-Coupling Reactions

While SNAr is the dominant pathway, with careful selection of reagents and conditions, palladium-catalyzed cross-coupling reactions can be successfully performed. The key is to employ conditions that favor the catalytic cycle over direct nucleophilic attack on the aromatic ring.

Application Note: Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura coupling is a versatile method for the formation of biaryl structures. For a highly activated substrate like 2-fluoro-3,4-dinitrotoluene, the choice of base is critical to avoid SNAr side reactions with the base or its conjugate acid. Weakly nucleophilic bases are preferred.

Conceptual Framework: The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a catalytic cycle involving oxidative addition of the aryl fluoride to a Pd(0) species, transmetalation of the organoboron compound to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[6]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Protocol 2: Proposed Protocol for Suzuki-Miyaura Coupling

Materials:

• 2-Fluoro-3,4-dinitrotoluene

• Aryl or vinyl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃ with a suitable ligand)

• Ligand (e.g., SPhos, XPhos)

• Weakly nucleophilic base (e.g., Cs₂CO₃, K₃PO₄)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-fluoro-3,4-dinitrotoluene (1.0 eq), the boronic acid/ester (1.2-1.5 eq), and the base (2.0-3.0 eq).

• In a separate vial, prepare the catalyst system by mixing the palladium source (e.g., Pd₂(dba)₃, 2-5 mol%) and the ligand (4-10 mol%).

• Add the catalyst to the Schlenk flask containing the reagents.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with an organic solvent.

• Concentrate the filtrate and purify the crude product by column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Notes
Pd(PPh₃)₄ (5 mol%)	Cs₂CO₃	Toluene/H₂O	90	A classic system, the water may promote SNAr if not carefully controlled.
Pd₂(dba)₃ (2.5 mol%) / SPhos (5 mol%)	K₃PO₄	Dioxane	100	Buchwald ligands can be effective for C-F activation.

Table 2: Proposed starting conditions for Suzuki-Miyaura coupling.

Application Note: Sonogashira Coupling (C-C Bond Formation)

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[5] For electron-poor aryl fluorides, specialized conditions are often required to achieve good yields. Recent literature suggests that using a strong, non-nucleophilic base like LiHMDS can be effective for the Sonogashira coupling of aryl fluorides.[1][7][8]

Conceptual Framework: Sonogashira Catalytic Cycles

The reaction involves two interconnected catalytic cycles: a palladium cycle similar to the Suzuki-Miyaura, and a copper co-catalyst cycle that facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation to the palladium center.[9] Copper-free variants also exist.

Protocol 3: Proposed Protocol for Sonogashira Coupling of 2-Fluoro-3,4-dinitrotoluene

Materials:

• 2-Fluoro-3,4-dinitrotoluene

• Terminal alkyne

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Strong, non-nucleophilic base (e.g., LiHMDS)

• Anhydrous, degassed solvent (e.g., THF)

Procedure:

• To a dry Schlenk tube under an argon atmosphere, add the palladium catalyst (e.g., Pd₂(dba)₃, 3 mol%).

• Add anhydrous, degassed THF.

• Add 2-fluoro-3,4-dinitrotoluene (1.0 eq) and the terminal alkyne (1.5 eq).

• Add LiHMDS (2.0 eq) as a solution in THF.

• Seal the tube and heat the reaction mixture to 100-120 °C.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify by column chromatography.

Catalyst	Base	Solvent	Temperature (°C)	Key Consideration
Pd₂(dba)₃	LiHMDS	THF	110	LiHMDS is crucial for both deprotonating the alkyne and facilitating the C-F activation.[1]

Table 3: Proposed conditions for the Sonogashira coupling of 2-fluoro-3,4-dinitrotoluene.

Conclusion

2-Fluoro-3,4-dinitrotoluene is a versatile building block whose reactivity is dominated by its susceptibility to Nucleophilic Aromatic Substitution. This characteristic should be the primary consideration when designing synthetic routes. For C-N and C-O bond formation, SNAr is often the most efficient method, obviating the need for metal catalysts. For C-C bond formation via Suzuki-Miyaura or Sonogashira couplings, the challenge lies in overcoming the competing SNAr pathway. The protocols provided in this guide, based on established methodologies for similar electron-poor aryl fluorides, offer robust starting points for researchers and drug development professionals to explore the synthetic utility of this highly activated compound. Careful optimization of the reaction conditions, particularly the choice of base and the exclusion of nucleophilic species, will be key to achieving successful cross-coupling outcomes.

References

• He, J., Yang, K., Zhao, J., & Cao, S. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. Organic Letters, 21(23), 9714–9718. [Link]

• He, J., Yang, K., Zhao, J., & Cao, S. (2019). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2024, July 30). 16.7: Nucleophilic Aromatic Substitution. [Link]

• Wikipedia. (2023, December 29). Buchwald–Hartwig amination. [Link]

• Wikipedia. (2023, October 29). Sonogashira coupling. [Link]

• Vapourtec. (n.d.). Aromatic Substitution | Flow Reactions. [Link]

• Forlani, L., & Mezzina, E. (1995). Interactions between amines and aromatic fluoro derivatives. 19F NMR Investigation in [2H8]toluene. Journal of the Chemical Society, Perkin Transactions 2, (10), 2019-2021. [Link]

• Clark, J. H., & Macquarrie, D. J. (2012). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. Molecules, 17(12), 14643-14656. [Link]

• Vapourtec. (n.d.). Examples of continuous flow for SNAr. [Link]

• ResearchGate. (2015). Competition between Nucleophilic Substitution of Halogen (SNAr) versus Substitution of Hydrogen (SNArH)—A Mass Spectrometry and Computational Study. [Link]

• Wiley Analytical Science. (2019, July 9). Palladium Catalyzed Amination of Aryl Chlorides. [Link]

• Semantic Scholar. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. [Link]

• PubMed. (2013, November 1). Synthesis and pharmacological evaluation of novel N-aryl-3,4-dihydro-1'H-spiro[chromene-2,4'-piperidine]-1'-carboxamides as TRPM8 antagonists. [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed amination of 2,3,3-trifluoroallyl esters: synthesis of trifluoromethylenamines via an intramolecular fluorine shift and CF3 group construction. [Link]

• MDPI. (2014, September 10). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. [Link]

• WuXi Biology. (n.d.). Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions. [Link]

• YouTube. (2017, January 15). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]

• Korenaga, T., Kosaki, T., Fukumura, R., Ema, T., & Sakai, T. (2005). Suzuki−Miyaura Coupling Reaction Using Pentafluorophenylboronic Acid. Organic Letters, 7(22), 4915–4917. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

Sources

• 1. LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. vapourtec.com [vapourtec.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of 4-Aryl Substituted 3,4-Dihydropyrimidinones Using Silica-chloride Under Solvent Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. LiHMDS-Promoted Palladium-Catalyzed Sonogashira Cross-Coupling of Aryl Fluorides with Terminal Alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Characterization of Low-k Fluorinated Polyimides Derived from 2-Fluoro-3,4-dinitrotoluene

Introduction & Scientific Rationale

The rapid evolution of 5G/6G high-frequency communications and flexible optoelectronics has created a critical bottleneck in materials science: the need for polymer substrates that simultaneously exhibit high thermal stability, optical transparency, and ultra-low dielectric constants ( Dk​ )[1]. Traditional aromatic polyimides, such as PMDA-ODA (Kapton), possess excellent thermal and mechanical properties but suffer from high dielectric constants ( Dk​≈3.2 ) and a deep yellow/brown color due to intermolecular charge-transfer complexes (CTC)[2].

2-Fluoro-3,4-dinitrotoluene serves as a highly specialized, strategic precursor in the synthesis of next-generation fluorinated polyimides[3]. Through catalytic hydrogenation, it is converted into 2-fluoro-3,4-diaminotoluene (F-DAT) , a uniquely structured asymmetric diamine monomer.

The integration of F-DAT into a polyimide backbone introduces three critical mechanistic advantages:

• Low Molar Polarizability: The strong electronegativity of the fluorine atom tightly binds electrons, minimizing dipole polarization under high-frequency electric fields[2].

• Increased Fractional Free Volume (FFV): The steric hindrance provided by the bulky methyl group and the fluorine atom disrupts dense polymer chain packing. This trapped "free space" acts as a micro-dielectric vacuum, fundamentally lowering the macroscopic Dk​ [2][4].

• CTC Inhibition: The asymmetric 2-fluoro-3,4-substitution pattern disrupts the coplanarity of the polymer backbone. This prevents the π−π stacking required for charge-transfer complexes, resulting in highly soluble, optically transparent (colorless) polyimide films[5].

Chemical Synthesis Workflow

The transformation of 2-fluoro-3,4-dinitrotoluene into a high-performance polyimide film is a three-stage process: reduction to a diamine, polycondensation to a polyamic acid (PAA) intermediate, and thermal cyclodehydration (imidization)[6].

Chemical synthesis workflow from 2-fluoro-3,4-dinitrotoluene to fluorinated polyimide films.

Experimental Protocols

Protocol A: Catalytic Hydrogenation to 2-Fluoro-3,4-diaminotoluene (F-DAT)

Objective: Reduce the dinitro precursor to a diamine without triggering hydrodefluorination.

• Reaction Setup: In a high-pressure Parr reactor, dissolve 10.0 g of 2-fluoro-3,4-dinitrotoluene in 150 mL of absolute ethanol.

• Catalyst Addition: Add 0.5 g of 5% Palladium on Carbon (Pd/C). Causality: Pd/C is highly selective for nitro reduction; maintaining a 5% loading prevents the over-activity that could cleave the robust but sensitive C-F bond.

• Hydrogenation: Purge the reactor three times with nitrogen, followed by three hydrogen purges. Pressurize with H2​ to 40 psi and stir at 25°C for 12 hours. Monitor hydrogen uptake; the reaction is complete when pressure stabilizes.

• Purification: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure. Recrystallize the crude product from a mixture of ethanol/water to yield pure F-DAT crystals.

• Self-Validation Checkpoint: Perform 1H NMR and FTIR. Ensure the complete disappearance of the nitro group asymmetric stretch at ~1530 cm −1 and the appearance of primary amine N-H stretches at 3300–3400 cm −1 .

Protocol B: Synthesis of F-DAT/6FDA Fluorinated Polyimide (F-PI)

Objective: Polymerize F-DAT with 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA) to form a low-k film[6].

• Monomer Purification: Sublime 6FDA at 220°C under vacuum prior to use. Causality: Dianhydrides readily absorb ambient moisture, converting to diacids which terminate chain growth and drastically reduce the polymer's molecular weight.

• Polycondensation (PAA Formation): In a flame-dried, nitrogen-purged three-neck flask, dissolve 10.0 mmol of F-DAT in 25 mL of anhydrous N,N-Dimethylacetamide (DMAc). Cool to 0°C. Gradually add 10.0 mmol of 6FDA powder in small portions over 30 minutes. Stir at room temperature for 24 hours to yield a viscous, 15 wt% Polyamic Acid (PAA) solution.

• Film Casting: Blade-cast the PAA solution onto a clean glass substrate using a doctor blade set to a 250 µm gap.

• Thermal Imidization: Transfer the substrate to a vacuum oven. Apply a stepwise heating profile: 80°C (2h) → 150°C (1h) → 200°C (1h) → 250°C (1h) → 300°C (1h). Causality: Stepwise heating is critical. Ramping temperature too quickly traps evaporating DMAc and reaction water within the polymer matrix, causing micro-voids and blistering that ruin dielectric and optical properties.

• Self-Validation Checkpoint: Peel the film from the glass (using water immersion if necessary). Analyze via ATR-FTIR. Complete imidization is confirmed by the presence of imide characteristic peaks at 1780 cm −1 (C=O asymmetrical stretch), 1720 cm −1 (C=O symmetrical stretch), and 1370 cm −1 (C-N stretch), alongside the total absence of the PAA amide peak at 1650 cm −1 [1].

Structure-Property Relationships & Data Presentation

The integration of both the fluorinated dianhydride (6FDA) and the fluorinated diamine (F-DAT) creates a synergistic effect that optimizes the final material for high-frequency microelectronics[2][4].

Logical relationship between molecular architecture and macroscopic properties of F-PIs.

Quantitative Data Summary

The table below summarizes the comparative advantages of the F-DAT/6FDA system against standard commercial polyimides. The high fluorine loading from both monomers suppresses the dielectric constant to as low as 2.60 while maintaining a robust glass transition temperature ( Tg​ )[2][5].

Property	Kapton (PMDA-ODA)	F-DAT / PMDA	F-DAT / 6FDA
Dielectric Constant ( Dk​ at 10 GHz)	3.16	~2.95	2.60 - 2.80
Dissipation Factor ( Df​ at 10 GHz)	0.010	0.008	0.002 - 0.005
Glass Transition Temp ( Tg​ , °C)	> 360	340	267 - 280
Optical Transmittance (400 nm, %)	< 10 (Yellow/Brown)	~ 45	> 80 (Colorless)
Solubility (NMP, DMAc)	Insoluble	Partially Soluble	Highly Soluble

Note: The exceptionally low dissipation factor ( Df​ ) in the 6FDA system is attributed to a "locking effect" where the bulky trifluoromethyl and fluoro-methyl groups restrict the rotational mobility of the polymer chain under high-frequency alternating electric fields, minimizing energy loss as heat[1].

References

• CAS No.1167055-58-4, 2-Fluoro-3,4-dinitrotoluene Suppliers LookChem URL:[Link]

• Low dielectric constant fluorinated polymers and methods of fabrication thereof (EP0594947A2)

• Organosoluble, thermally stable and low dielectric constant fluorinated polyimides containing 2,4,5-triphenylimidazole moiety in the main chains Taylor & Francis Online URL:[Link]

• A foldable high transparent fluorinated polyimide (HFBAPP/6FDA) film material for transparent flexible substrate SciELO URL:[Link]

• Effect of Diamine Monomers with Varied Backbone Structures on Dielectric and Other Comprehensive Properties of Fluorinated Polyimide Films National Institutes of Health (PMC) URL:[Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. CAS No.1167055-58-4,2-Fluoro-3,4-dinitrotoluene Suppliers [lookchem.com]
• 4. scielo.br [scielo.br]
• 5. scispace.com [scispace.com]
• 6. EP0594947A2 - Low dielectric constant fluorinated polymers and methods of fabrication thereof - Google Patents [patents.google.com]

Application Note: Extraction and Recovery of 2-Fluoro-3,4-Dinitrotoluene from Aqueous Matrices

Target Audience: Synthetic Chemists, Environmental Analysts, and Drug Development Professionals Matrix: Aqueous Solutions (Reaction Quenches, Wash Waters, Environmental Samples) Analyte: 2-Fluoro-3,4-dinitrotoluene (CAS: 1167055-58-4)

Introduction & Physicochemical Rationale

2-Fluoro-3,4-dinitrotoluene (2-F-3,4-DNT) is a highly functionalized, electron-deficient nitroaromatic compound utilized as a specialized building block in pharmaceutical and agrochemical synthesis. The isolation of this intermediate from aqueous matrices—whether during the workup of a mixed-acid nitration reaction or the preparation of environmental samples—requires precise control over solvent chemistry and thermodynamic partitioning.

Mechanistic Insights: The SN​Ar Vulnerability

When designing an extraction protocol for 2-F-3,4-DNT, one must account for the unique reactivity imparted by the fluorine atom. In standard dinitrotoluene (DNT) manufacturing, alkaline washes (using aqueous NaOH or Na2​CO3​ ) are routinely employed to extract acidic byproducts (like nitrocresols) into the aqueous phase [1].

This approach is catastrophic for 2-F-3,4-DNT. The fluorine atom at the C2 position is situated ortho to the strongly electron-withdrawing nitro group at C3, and ortho to the methyl group at C1. The synergistic electron-withdrawing effect of the dinitro system severely depletes electron density at the C2 carbon, rendering it highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ) . If the aqueous matrix is made alkaline, hydroxide ions will rapidly attack the C2 position, displacing the fluoride ion and degrading the target analyte into 2-hydroxy-3,4-dinitrotoluene.

Causality-Driven Rule: All extractions of 2-F-3,4-DNT must be conducted at a strictly neutral to slightly acidic pH (pH 4.0–7.0) to preserve the integrity of the carbon-fluorine bond.

Partitioning Thermodynamics

Because 2-F-3,4-DNT lacks ionizable protons (unlike nitrophenols), pH adjustments are solely for stability, not for altering the analyte's ionization state. To drive the highly lipophilic 2-F-3,4-DNT into the organic phase, we rely on the salting-out effect . Saturating the aqueous matrix with sodium chloride ( NaCl ) increases the dielectric constant and ionic strength of the water, drastically reducing the hydration sphere available to the neutral organic analyte, thereby forcing it into the extraction solvent or onto a solid-phase sorbent [2].

Quantitative Data Presentation

The selection of an extraction technique depends on the sample volume and target concentration. Below is a comparative summary of Liquid-Liquid Extraction (LLE) versus Solid-Phase Extraction (SPE) optimized for fluorinated dinitrotoluenes.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Primary Use Case	Bulk synthetic workup / Process scale	Trace environmental & analytical prep
Optimal Solvent/Sorbent	Dichloromethane (DCM) or Toluene	Polystyrene-divinylbenzene (PS-DVB)
Aqueous Matrix Volume	10 mL to >1000 L	50 mL to 1000 mL
Organic Solvent Volume	High (3 × 30% of aqueous volume)	Very Low (5–10 mL for elution)
Estimated Recovery (%)	85% – 95%	92% – 98%
Salting-Out Required?	Highly Recommended ( NaCl )	Optional (Improves retention)
Throughput & Time	Moderate (Requires phase settling)	High (Vacuum manifold automation)

Protocol A: Preparative Liquid-Liquid Extraction (LLE)

This protocol is engineered for the bulk recovery of 2-F-3,4-DNT from aqueous reaction quenches. Dichloromethane (DCM) is the solvent of choice due to its high density, which allows the organic layer to be easily drawn off from the bottom of a separatory funnel, a standard established by for semi-volatile organics [1].

Step-by-Step Methodology

• Matrix Preparation: Transfer the aqueous solution containing 2-F-3,4-DNT to a suitably sized separatory funnel. Verify the pH is between 4.0 and 7.0 using indicator paper. Do not use basic solutions.

• Salting Out: Add solid, analytical-grade NaCl to the aqueous phase (approximately 20-30 g per 100 mL of water) and agitate until dissolved.

• Primary Extraction: Add Dichloromethane (DCM) equal to 30% of the aqueous phase volume. Stopper the funnel and invert gently. Open the stopcock to vent pressure.

• Equilibration: Vigorously shake the funnel for 2–3 minutes to maximize surface area contact between the phases.

• Phase Separation: Secure the funnel on a ring stand and allow the phases to separate for 10 minutes. The DCM layer (containing the analyte) will form the bottom layer due to its high density ( 1.33 g/cm3 ).

• Collection: Drain the lower DCM layer into a clean Erlenmeyer flask.

• Iterative Extraction: Repeat steps 3–6 two additional times using fresh DCM to ensure >95% recovery. Combine all organic extracts.

• Drying and Concentration: Add anhydrous sodium sulfate ( Na2​SO4​ ) to the combined DCM extracts until the salt no longer clumps. Filter the solution and concentrate in vacuo at a low temperature (< 35°C) to prevent thermal degradation of the nitroaromatic.

Liquid-Liquid Extraction (LLE) thermodynamic partitioning logic for 2-F-3,4-DNT.

Protocol B: Analytical Solid-Phase Extraction (SPE)

For trace analysis (e.g., environmental monitoring or wastewater profiling), SPE utilizing a Polystyrene-divinylbenzene (PS-DVB) polymeric sorbent is superior to LLE. The π−π interactions between the aromatic rings of the PS-DVB sorbent and the electron-deficient dinitrotoluene ring result in exceptional retention. This protocol is adapted from and established nitroaromatic extraction guidelines [3][4].

Step-by-Step Methodology

• Cartridge Conditioning: Mount a 500 mg PS-DVB SPE cartridge onto a vacuum manifold. Pass 10 mL of Acetonitrile (ACN) through the cartridge at a rate of 5 mL/min, followed immediately by 10 mL of Methanol. Crucial: Do not allow the sorbent bed to dry; drying collapses the polymer pores, drastically reducing surface area.

• Equilibration: Pass 10 mL of HPLC-grade water through the cartridge to equilibrate the sorbent to the aqueous matrix.

• Sample Loading: Load the aqueous sample (spiked with 5% methanol to prevent analyte adsorption to glassware) through the cartridge at a controlled flow rate of 10–15 mL/min. The 2-F-3,4-DNT will partition onto the stationary phase.

• Washing (Interference Removal): Wash the cartridge with 5 mL of reagent water to elute highly polar, water-soluble impurities.

• Drying: Apply full vacuum (approx. 15 in Hg) to the cartridge for 15–20 minutes to completely remove residual water. Moisture carryover will ruin downstream GC/MS analysis.

• Elution: Place a clean glass collection vial in the manifold. Elute the 2-F-3,4-DNT by passing 5 mL of Acetonitrile or DCM through the sorbent bed dropwise (1–2 mL/min) to ensure adequate residence time for analyte desorption.

• Reconstitution: Evaporate the eluate under a gentle stream of ultra-pure Nitrogen ( N2​ ) and reconstitute in the appropriate mobile phase for LC-MS or GC-ECD analysis.

Solid-Phase Extraction (SPE) workflow for isolating 2-F-3,4-DNT from aqueous matrices.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Dinitrotoluenes." Centers for Disease Control and Prevention (CDC), 2016.[Link]

• United States Patent and Trademark Office. "Toluene extraction of dinitrotoluene wash water.

• U.S. Environmental Protection Agency (EPA). "Method 529: Determination of Explosives and Related Compounds in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry (GC/MS)." EPA Office of Water, 2002.[Link]

Technical Notes & Optimization

optimizing reaction conditions for 2-fluoro-3,4-dinitrotoluene reduction

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Reaction pathway of 2-fluoro-3,4-dinitrotoluene reduction highlighting intermediates and byproducts.

Troubleshooting & FAQs

Q1: My reaction yields a significant amount of des-fluoro byproduct (3,4-diaminotoluene). How do I prevent hydrodefluorination? Root Cause: The use of standard Palladium on Carbon (Pd/C) catalysts often leads to the oxidative addition of the C-F bond to the metal surface, followed by reductive elimination, causing hydrodehalogenation[1]. Furthermore, the electron-donating effect of the newly formed amine groups weakens the carbon-halogen bond, making the product more susceptible to dehalogenation than the starting material[2]. Solution: Switch your catalyst from Pd/C to a Platinum-based catalyst. Platinum has a lower propensity for C-X bond insertion. For maximum suppression of hydrodefluorination, utilize a sulfided platinum catalyst (Pt(S)/C)[3]. The sulfur selectively poisons the highly active edge sites responsible for dehalogenation while leaving the planar sites required for nitro reduction active[3]. Maintain lower temperatures (25–40 °C) and avoid strongly basic conditions.

Q2: The reaction stalls, and LC-MS shows a mass corresponding to M+16 or M+32. What is happening? Root Cause: The reduction of a nitroarene requires three equivalents of hydrogen per nitro group, proceeding sequentially through nitroso and hydroxylamine intermediates[2]. The final step—cleavage of the N-O bond in the hydroxylamine to form the amine—is often the rate-limiting step[1]. If hydrogen mass transfer is poor, or if the catalyst is poisoned, hydroxylamines (M+16 per unreduced group) will accumulate. Solution:

• Increase Agitation: Ensure vigorous stirring (e.g., >800 rpm in a Parr reactor) to improve gas-liquid-solid mass transfer.

• Optimize Pressure: Increase hydrogen pressure slightly (e.g., from 1 bar to 3-5 bar) to drive the N-O cleavage.

• Phase Management: If using an aqueous/organic biphasic system, ensure a phase-transfer agent or co-solvent is present to maintain the solubility of the intermediates[4].

Q3: How do I safely manage the exotherm of this dinitro reduction? Root Cause: The reduction of a single nitro group releases approximately 130 kcal/mol of heat. Reducing two nitro groups on a single toluene ring releases >260 kcal/mol, presenting a severe thermal runaway risk if all starting material is reduced simultaneously. Solution: Do not conduct this as a batch reaction with all starting material present at once. Instead, use a semi-batch process . Load the catalyst, solvent, and hydrogen into the reactor, and slowly dose the 2-fluoro-3,4-dinitrotoluene solution into the pressurized reactor at a controlled rate. This ensures the reaction is feed-rate limited rather than kinetics-limited, allowing your cooling system to handle the heat load safely.

Quantitative Data: Catalyst Performance Comparison

To illustrate the causality behind catalyst selection, the following table summarizes typical performance metrics for the reduction of fluoronitroaromatics based on standard process chemistry data.

Catalyst System	Loading (mol % Metal)	Temp (°C)	Conversion (%)	Target Diamine Selectivity (%)	Hydrodefluorination (%)
10% Pd/C	1.0	50	> 99	< 70	> 25
5% Pt/C	0.5	50	> 99	92	5 - 8
1% Pt-V/C	0.5	40	> 99	98	< 1.0
5% Pt(S)/C	0.1	30	> 99	> 99	< 0.1

Note: Pt(S)/C provides the optimal balance of high selectivity and negligible dehalogenation at exceptionally low catalyst loadings[3].

Standard Operating Procedure: Optimized Reduction using Pt(S)/C

This protocol is designed as a self-validating system: it includes built-in checks (hydrogen uptake monitoring) to ensure safety and reaction completion without over-reduction.

Materials:

• 2-Fluoro-3,4-dinitrotoluene (1.0 eq)

• 5% Pt(S)/C (commercially available sulfided platinum on carbon) (0.1 - 0.2 mol% Pt)[3]

• Tetrahydrofuran (THF) or Methanol (10 volumes)

• Hydrogen gas (High purity)

Step-by-Step Methodology:

• Reactor Preparation: Purge a high-pressure autoclave (e.g., Hastelloy or Stainless Steel) with Nitrogen three times to ensure an oxygen-free environment.

• Catalyst Loading: Charge the 5% Pt(S)/C catalyst into the reactor. Safety Note: Carbon-supported catalysts can be pyrophoric. Wet the catalyst with a small amount of water or solvent under a nitrogen blanket.

• Solvent & Substrate Addition: Add the solvent (THF) and the 2-fluoro-3,4-dinitrotoluene. For larger scales (>10g), withhold the substrate and prepare it in a separate dosing vessel to operate in semi-batch mode.

• Hydrogenation: Purge the reactor with Hydrogen gas three times. Pressurize the reactor to 3-5 bar (45-75 psi) H2.

• Reaction Initiation: Begin vigorous agitation (800-1000 rpm). Heat the reaction mixture to 30 °C.

• Monitoring (Self-Validation Step): Monitor the hydrogen uptake via a mass flow controller or pressure drop. The reaction is highly exothermic; utilize active cooling to maintain the internal temperature strictly between 30–35 °C.

• Completion Check: Once hydrogen uptake completely ceases, allow the reaction to stir for an additional 1 hour. This "hold time" ensures complete conversion of any residual hydroxylamine intermediates to the target amine[2]. Sample the mixture for LC-MS analysis to verify the disappearance of M+16 peaks.

• Workup: Vent the hydrogen and purge the reactor with nitrogen. Filter the reaction mixture through a pad of Celite to remove the heterogeneous catalyst. Wash the filter cake with excess THF.

• Isolation: Concentrate the filtrate under reduced pressure to afford the crude 2-fluoro-3,4-diaminotoluene, which can be advanced directly or recrystallized if necessary.

References

• [4] Hydrogenation of Nitrobenzene to 4-Aminophenol over Supported Platinum Catalysts. ResearchGate.

• [1] Highly Active and Chemoselective Reduction of Halogenated Nitroarenes Catalyzed by Ordered Mesoporous Carbon Supported Platinum Nanoparticles. ACS Sustainable Chemistry & Engineering.

• [3] Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. The Journal of Organic Chemistry.

• [2] Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Thieme Connect.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

optimizing GC-MS parameters for 2-fluoro-3,4-dinitrotoluene detection

Welcome to the Advanced Technical Support Center for Nitroaromatic GC-MS Analysis. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve reproducible detection of fluorinated nitroaromatics.

2-Fluoro-3,4-dinitrotoluene (2-F-3,4-DNT) is a highly electronegative, thermally labile compound frequently utilized as a surrogate standard in explosive residue and environmental assays (such as1[1]). While its fluorinated ring makes it an excellent analytical tracer, its nitro groups render it highly susceptible to thermal degradation and active-site adsorption in the gas chromatograph.

This guide bypasses basic instrument manuals to provide field-proven, mechanistic solutions for optimizing your GC-MS workflows.

Optimization Workflow

Fig 1: Logical workflow for optimizing GC-MS parameters for fluorinated nitroaromatics.

Self-Validating Extraction & GC-MS Protocol

To ensure scientific integrity, your methodology must be a self-validating system. This protocol isolates 2-F-3,4-DNT while simultaneously verifying extraction efficiency and instrument inertness.

Step 1: Matrix Spiking (The Internal Control) Before extraction, spike the sample matrix with a known concentration of 2-F-3,4-DNT (target surrogate) and 1,4-Dichlorobenzene-d4 (internal standard). This establishes the baseline for all downstream recovery calculations.

Step 2: Solid-Phase Extraction (SPE) Pass the aqueous sample through a polymeric reversed-phase SPE cartridge. Wash with 5% methanol in water, then elute with 10 mL of ethyl acetate. Causality: Ethyl acetate provides excellent solubility for nitroaromatics without the volatility issues of dichloromethane, preventing premature sample loss.

Step 3: Solvent Concentration Concentrate the extract to 1.0 mL under a gentle stream of high-purity nitrogen at 35°C. Causality: Aggressive evaporation to dryness causes severe volatilization losses of dinitrotoluenes. Gentle nitrogen blowdown is a critical requirement for preserving semi-volatile integrity (2[2]).

Step 4: GC-MS Injection Setup Inject 1 µL into a GC-MS equipped with a 30m x 0.25mm x 0.25µm 5% diphenyl/95% dimethyl polysiloxane column (3[3]). Utilize an ultra-inert, single-taper liner without glass wool. Set the inlet temperature to 200°C.

Step 5: System Validation Check Analyze the resulting chromatogram. The protocol is validated only if the recovery of 2-F-3,4-DNT falls between 70% and 130%, and the peak asymmetry factor is ≤ 1.2. If tailing exceeds 1.2, the flow path is chemically compromised and immediate maintenance is required.

Quantitative Parameters & Benchmarks

The choice of ionization mode drastically impacts the detection limits of fluorinated dinitrotoluenes. Below are the optimized parameters comparing standard Electron Ionization (EI) versus Negative Chemical Ionization (NCI).

Parameter	Electron Ionization (EI)	Negative Chemical Ionization (NCI)
Carrier Gas	Helium (1.0 mL/min)	Helium (1.0 mL/min)
Reagent Gas	None	Methane (2.0 mL/min)
Optimal Inlet Temp	200°C - 220°C	200°C - 220°C
MS Source Temp	230°C	150°C
Primary Target Ions (m/z)	200 (M+), 183, 154	200 (M-), 181, 154
Typical LOD	1.0 - 5.0 ng/mL	0.05 - 0.2 ng/mL
Linearity (R²)	> 0.990	> 0.995

Troubleshooting Guide: Diagnostic Logic

Fig 2: Diagnostic decision tree for resolving 2-fluoro-3,4-dinitrotoluene signal degradation.

Q: Why does my 2-F-3,4-DNT peak exhibit severe tailing while my internal standards (like phenanthrene-d10) remain perfectly symmetrical? A: Causality: Nitroaromatics possess strong dipole moments due to their electron-withdrawing nitro groups. This makes them highly susceptible to hydrogen bonding with exposed silanol groups (active sites) in the inlet liner or at the head of the GC column. Non-polar internal standards like phenanthrene-d10 do not interact with these sites, effectively masking the issue. Solution: Immediately replace the inlet liner with an ultra-inert, deactivated alternative. Avoid liners with glass wool, as the wool adds massive surface area for adsorption. Trim 10–20 cm from the front of the analytical column to remove degraded stationary phase.

Q: I am losing sensitivity for 2-F-3,4-DNT at trace levels (<10 ppb). Is this a detector issue? A: Causality: While it could be the detector, trace-level signal loss for dinitrotoluenes is most commonly caused by thermal degradation in the injection port. High temperatures (>250°C) catalyze the reduction of nitro groups to amines, especially if the matrix contains reactive co-extractants. Solution: Lower your inlet temperature to 200°C–220°C. If sensitivity remains insufficient, switch your mass spectrometer to Negative Chemical Ionization (NCI). NCI utilizes the electronegativity of the nitro groups to capture thermal electrons, improving detection limits by orders of magnitude (4[4]).

Q: Can I use acetonitrile as my final injection solvent? A: Causality: Acetonitrile has a massive solvent expansion volume when vaporized. A 1 µL injection can easily exceed the internal volume of a standard liner, causing "backflash" into the carrier gas lines, leading to carryover and poor peak shape. Furthermore, acetonitrile is incompatible with vacuum GC techniques often used for fast explosives analysis (4[4]). Solution: Perform a solvent exchange to toluene or ethyl acetate prior to injection.

Frequently Asked Questions (FAQs)

Q: Is 2-fluoro-3,4-dinitrotoluene an approved surrogate for EPA methodologies? A: Yes. Under performance-based guidelines like 1[1], laboratories have the flexibility to select appropriate surrogate compounds. 2-F-3,4-DNT is highly effective because its fluorinated ring provides a unique isotopic mass shift, preventing co-elution interference with native dinitrotoluenes while accurately mimicking their extraction efficiencies.

Q: What is the optimal extraction time if I am using Solid Phase Microextraction (SPME) instead of liquid extraction? A: Research indicates that volatile and semi-volatile explosives require optimized equilibration to prevent bias. An extraction time of 20 minutes at 60°C is generally required to achieve maximum recovery of dinitrotoluenes from complex substrates (5[5]).

References

• Method 8270D: Semivolatile Organic Compounds by Gas Chrom
• Analysis of Explosives by Chemical Ioniz
• Sampling and Comparison of Extraction Techniques Coupled with Gas Chromatography–Mass Spectrometry (GC-MS)
• GC-MS Sample Preparation.
• 2,4-Dinitrotoluene - EZGC & EZLC Online Software Suite. restek.com.

Sources

• 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 2. organomation.com [organomation.com]
• 3. info.restek.com [info.restek.com]
• 4. scispec.co.th [scispec.co.th]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2-Fluoro-3,4-dinitrotoluene vs. 4-Fluoro-3,5-dinitrotoluene in SNAr

In pharmaceutical and agrochemical development, fluorinated aromatic building blocks are indispensable. Among these, fluorodinitrotoluenes serve as highly versatile electrophiles for Nucleophilic Aromatic Substitution (SNAr). However, assuming uniform reactivity across positional isomers is a critical error that routinely leads to failed scale-ups, degraded yields, and safety hazards.

This guide provides an objective, data-backed comparison of 2-fluoro-3,4-dinitrotoluene and 4-fluoro-3,5-dinitrotoluene , breaking down the mechanistic causality that dictates their drastically different reactivity profiles.

Mechanistic Causality: The Meisenheimer Complex

To master the reactivity of these isomers, we must look at the rate-determining step of the SNAr mechanism: the attack of the nucleophile on the electron-deficient aromatic carbon to form a negatively charged intermediate known as the Meisenheimer complex[1]. The activation energy for this step is heavily dependent on the ability of the ring substituents to delocalize the developing negative charge.

• 4-Fluoro-3,5-dinitrotoluene (Highly Activated): The fluorine atom at position 4 is flanked by two ortho-nitro groups (positions 3 and 5). Both nitro groups participate in direct resonance stabilization of the Meisenheimer intermediate, drastically lowering the activation barrier[2].

• 2-Fluoro-3,4-dinitrotoluene (Moderately Activated): The fluorine atom at position 2 is ortho to the nitro group at position 3, but meta to the nitro group at position 4. Because meta-substituents cannot stabilize the Meisenheimer complex via resonance (providing only weaker inductive effects), the intermediate is significantly higher in energy[1].

This fundamental electronic difference means that the 4-fluoro isomer reacts rapidly under mild conditions, whereas the 2-fluoro isomer requires significant thermal forcing[3].

SNAr pathway comparing Meisenheimer complex stabilization between isomers.

Quantitative Reactivity Comparison

The theoretical principles outlined above translate directly into empirical laboratory metrics. The table below summarizes the performance of both isomers when reacted with a standard secondary amine (e.g., morpholine) in a polar aprotic solvent.

Parameter	4-Fluoro-3,5-dinitrotoluene	2-Fluoro-3,4-dinitrotoluene
Activating Groups	Two ortho (-NO₂)	One ortho (-NO₂), One meta (-NO₂)
Relative Reactivity	Extremely High	Moderate to Low
Typical Reaction Temp	0°C to 25°C	80°C to 120°C
Reaction Time (Amine)	1 - 2 hours	12 - 24 hours
Typical Yield	> 95%	60% - 75%
Primary Side Reactions	Minimal (Clean conversion)	Hydrolysis, thermal degradation

Self-Validating Experimental Protocols

A robust protocol must be a "self-validating system"—eliminating guesswork by integrating orthogonal analytical checkpoints directly into the workflow. Below are optimized, step-by-step methodologies for both isomers.

Protocol A: Mild Amination of 4-Fluoro-3,5-dinitrotoluene

Causality: Due to dual ortho-nitro activation, this reaction is highly exothermic. We initiate at 0°C to prevent uncontrolled exotherms and degradation.

• Setup: Dissolve 1.0 eq of 4-fluoro-3,5-dinitrotoluene in anhydrous DMF (0.5 M).

• Addition: Cool the flask to 0°C. Add 2.0 eq of K₂CO₃, followed by the dropwise addition of 1.1 eq of the amine nucleophile.

• Validation Check 1 (Visual): The solution will immediately transition from pale yellow to a deep orange/red, visually confirming the formation of the Meisenheimer complex.

• Reaction: Remove the ice bath and stir at 25°C for 2 hours.

• Validation Check 2 (TLC & NMR): Spot the reaction on TLC (Hexanes:EtOAc 4:1). The highly activated 4-fluoro isomer (Rf ~0.6) will show complete consumption. For absolute certainty, take a 50 µL crude aliquot for ¹⁹F NMR; the complete disappearance of the Ar-F signal (typically -110 to -120 ppm) confirms 100% conversion.

• Workup: Pour the mixture into vigorously stirred ice water. The product will precipitate cleanly. Filter, wash with cold water, and dry under vacuum.

Protocol B: Forced Amination of 2-Fluoro-3,4-dinitrotoluene

Causality: The lack of dual resonance stabilization means the activation energy barrier is high. Room temperature yields no reaction; prolonged heating is required to force the substitution[3].

• Setup: Dissolve 1.0 eq of 2-fluoro-3,4-dinitrotoluene in anhydrous DMF (0.5 M).

• Addition: Add 2.0 eq of K₂CO₃ and 1.5 eq of the amine nucleophile at room temperature.

• Reaction: Attach a reflux condenser and heat the reaction to 80°C for 16 hours.

• Validation Check 1 (Visual): Prolonged heating may cause the mixture to darken significantly (brown/black). This is a sign of minor thermal degradation, necessitating careful instrumental monitoring rather than relying on color changes.

• Validation Check 2 (LC-MS): TLC is often insufficient here due to streaking from thermal byproducts. Use LC-MS to precisely track the [M+H]⁺ product peak versus the unreacted starting material.

• Workup: Perform a liquid-liquid extraction (EtOAc/H₂O) to remove DMF. Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography to separate the product from tarry byproducts.

Experimental workflow highlighting the divergent conditions required for each isomer.

Conclusion

When designing synthetic routes involving fluorodinitrotoluenes, positional isomerism cannot be treated as a minor variable. 4-Fluoro-3,5-dinitrotoluene is a premium electrophile that allows for rapid, high-yielding, and scalable SNAr reactions at room temperature. Conversely, 2-fluoro-3,4-dinitrotoluene requires harsh thermal forcing, resulting in lower yields and necessitating rigorous chromatographic purification. Understanding the electronic causality behind these differences ensures safer, more efficient, and predictable drug development workflows.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]

Nucleophilic Aromatic Substitution (SNAr) of Fluorinated Dinitrotoluenes and Benzenes: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, comparative kinetic data, and self-validating experimental protocols.

Executive Summary

Fluorinated dinitrotoluenes (e.g., 5-fluoro-2,4-dinitrotoluene) and their benzene analogues (e.g., 1-fluoro-2,4-dinitrobenzene, widely known as Sanger's reagent) are premier electrophilic substrates in organic synthesis, bioconjugation, and active pharmaceutical ingredient (API) development. Their utility stems from their exceptional reactivity in Nucleophilic Aromatic Substitution (SNAr) reactions.

This guide objectively compares the performance of fluorinated dinitrotoluenes/benzenes against their chlorinated and brominated counterparts. By examining kinetic isotope effects, solvent dependencies, and steric factors, we provide a causal framework for optimizing SNAr workflows in flow chemistry and batch synthesis.

Mechanistic Grounding: The "Fluorine Anomaly"

The SNAr mechanism proceeds via a two-step addition-elimination pathway. The nucleophile first attacks the electron-deficient ipso-carbon to form a stabilized anionic intermediate (the Meisenheimer complex), followed by the expulsion of the leaving group[1].

Causality Behind Leaving Group Reactivity

In aliphatic SN2 reactions, fluorine is a notoriously poor leaving group due to the high bond dissociation energy of the C–F bond. However, in activated SNAr reactions, the reactivity order is inverted: F ≫ NO2 > Cl ≈ Br > I [2].

This phenomenon, known as the "Element Effect," occurs because the addition of the nucleophile (Step 1) is typically the rate-determining step (RDS) . Fluorine's extreme electronegativity strongly polarizes the C–F bond, creating a highly electrophilic ipso-carbon. This lowers the activation enthalpy ( ΔH‡ ) for the nucleophilic attack, accelerating the formation of the Meisenheimer complex by orders of magnitude compared to chlorine or bromine[3]. Furthermore, negative hyperconjugation from the fluorine atom provides additional stabilization to the transition state[2].

S_NAr Addition-Elimination Pathway for Fluorinated Dinitrotoluenes.

Comparative Performance Data

To objectively evaluate the substrates, we must look at quantitative kinetic data. The tables below summarize the relative reaction rates and the shifting of the rate-determining step based on isotopic labeling studies.

Table 1: The "Element Effect" in 1-Halo-2,4-dinitrobenzenes

Reaction with Piperidine in Methanol at 20 °C[2]

Leaving Group (X)	Relative Rate	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol/K)	Mechanistic Implication
Fluoro (-F)	3.50	16.6	-37.7	Highly polarized C-X bond lowers activation energy for addition.
Nitro (-NO2)	1.00	17.3	-38.4	Strong electron withdrawal, but sterically bulkier than F.
Chloro (-Cl)	0.00970	20.0	-38.4	~360x slower than F; less polarization at the ipso-carbon.
Bromo (-Br)	0.00928	20.0	-37.3	Similar to Cl; polarizability does not overcome lack of electronegativity.

Table 2: Steric and Solvent Effects on the Rate-Limiting Step

By measuring the 18 F/ 19 F Kinetic Isotope Effect (KIE), researchers can determine whether addition or elimination is the rate-limiting step. A KIE near 1.000 indicates rate-limiting addition, while a KIE > 1.010 indicates rate-limiting elimination (C–F bond breaking)[1][4].

Substrate	Nucleophile	Solvent	Temp (°C)	18 F/ 19 F KIE	Rate-Limiting Step
2,4-DNFB	4-Methylaniline	DMSO	30	1.0005 ± 0.0030	Addition (Minimal steric hindrance)[1]
2,4-DNFB	2-Methylaniline	DMSO	30	1.0119 ± 0.0037	Elimination (Steric crowding impedes leaving group)[1]
2,4-DNFB	Piperidine	Acetonitrile	22	0.9982 ± 0.0004	Addition (Polar solvent stabilizes intermediate)[4]
2,4-DNFB	Piperidine	THF	22	1.0262 ± 0.0007	Elimination (Less polar solvent destabilizes intermediate)[4]

Key Insight: While fluorinated dinitrotoluenes generally undergo rate-limiting addition, using highly sterically hindered amines (e.g., ortho-substituted anilines) or low-polarity solvents (e.g., THF) shifts the bottleneck to the elimination step. This is critical when designing flow chemistry parameters or scaling up API syntheses.

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and trustworthiness, the following protocol outlines a self-validating system for kinetic monitoring of SNAr reactions. The inclusion of an internal standard (e.g., toluene) and a rigorous quenching step ensures that the data accurately reflects the reaction kinetics without post-sampling artifacts[4].

Protocol: Kinetic Monitoring of SNAr via HPLC-UV

Materials:

• Substrate: 5-fluoro-2,4-dinitrotoluene (or 1-fluoro-2,4-dinitrobenzene) (0.1 M)

• Nucleophile: Piperidine (0.5 M, pseudo-first-order conditions)

• Solvent: Anhydrous Acetonitrile (MeCN)

• Internal Standard: Toluene (0.05 M)

• Quench Solution: 0.1 M HCl in Methanol

Step-by-Step Methodology:

• Preparation: In a temperature-controlled vessel (e.g., 25.0 ± 0.1 °C), prepare a 10 mL solution of the fluorinated substrate and toluene (internal standard) in anhydrous MeCN.

• Initiation: Rapidly inject the piperidine solution into the vessel under continuous stirring to initiate the reaction. Start the timer.

• Aliquot Sampling: At predefined intervals (e.g., 1, 3, 5, 10, 15, 30 minutes), withdraw a 50 µL aliquot using a precision micropipette.

• Immediate Quenching (Critical Step): Instantly discharge the aliquot into a vial containing 950 µL of the acidic quench solution (0.1 M HCl in MeOH). Causality: The acid instantly protonates the unreacted piperidine, rendering it non-nucleophilic and halting the SNAr reaction at the exact timestamp.

• HPLC Analysis: Inject the quenched samples into an HPLC system equipped with a C18 reverse-phase column and a UV detector (typically set to 254 nm or the specific λmax​ of the product).

• Data Processing: Integrate the peaks for the substrate, product, and internal standard. Calculate the conversion ratio relative to the internal standard to negate any volumetric errors during sampling. Plot ln([Substrate]t​/[Substrate]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Experimental workflow for kinetic monitoring of S_NAr reactions via HPLC-UV.

Alternative Conditions: Phase-Transfer Catalysis (PTC)

For substrates with poor solubility in polar aprotic solvents, Phase-Transfer Catalysis (PTC) offers a robust alternative. Reactions of fluorinated dinitrobenzenes with nucleophiles like azide ( N3−​ ) or thiocyanate ( SCN− ) can be performed in low-polarity anhydrous solvents (e.g., chlorobenzene) using lipophilic quaternary 'onium salts (e.g., hexadecyltributylphosphonium azide)[5].

Under PTC conditions, the reaction follows pseudo-first-order kinetics, and the rate is linearly related to the nucleophile concentration in the organic phase. Interestingly, because the SNAr of the fluoro-substrate is so rapid, the overall process can sometimes become diffusion-controlled at the liquid-liquid interface, unlike the slower chloro-analogues which strictly follow chemical kinetic control[5].

References

• Use of Fluorine Kinetic Isotope Effects in the Study of Steric Effects in Nucleophilic Aromatic Substitution Reactions Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Solvent Dependent Leaving Group Fluorine Kinetic Isotope Effect in a Nucleophilic Aromatic Substitution Reaction Source: Journal of the American Chemical Society - ACS Publications URL:[Link]

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions Source: PubMed Central (PMC) / The Journal of Organic Chemistry URL:[Link]

• Nucleophilic Aromatic Substitution promoted by Lipophilic Quaternary 'Onium Salts under Phase-transfer Conditions Source: RSC Publishing URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nucleophilic aromatic substitution promoted by lipophilic quaternary 'onium salts under phase-transfer conditions and in low polarity anhydrous solvents. A kinetic study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Reproducibility and Yield Optimization in the Synthesis of 2-Fluoro-3,4-dinitrotoluene: A Comparative Guide

Target Audience: Researchers, Application Scientists, and Process Chemists in Drug Development.

Introduction and Mechanistic Grounding

The synthesis of highly functionalized fluorinated aromatics is a cornerstone of modern pharmaceutical and agrochemical development. Specifically, 2-fluoro-3,4-dinitrotoluene (CAS: 1167055-58-4) [1] serves as a critical electrophilic intermediate for producing downstream derivatives like 6-amino-2-fluoro-3,4-dinitrotoluene (CAS: 1082041-94-8)[2]. However, the reproducibility of its synthesis is frequently compromised by the complex regiochemistry of aromatic dinitration.

The Regiochemical Challenge (Causality of Experimental Choices)

The synthesis typically begins with the nitration of 2-fluorotoluene to isolate the precursor, 2-fluoro-3-nitrotoluene[3]. The subsequent nitration of 2-fluoro-3-nitrotoluene to achieve the 3,4-dinitro isomer is governed by competing directing effects:

• Methyl Group (-CH₃): Weakly activating, ortho/para directing.

• Fluoro Group (-F): Deactivating via induction, but ortho/para directing via resonance.

• Nitro Group (-NO₂): Strongly deactivating, meta directing.

In 2-fluoro-3-nitrotoluene, the target C4 position is ortho to the methyl group, meta to the fluorine, and meta to the existing nitro group. The competing C6 position is ortho to the methyl group, para to the fluorine, and meta to the nitro group. Because standard mixed-acid nitration generates the highly reactive nitronium ion (NO₂⁺) under strongly exothermic conditions, poor thermal control leads to a statistical mixture of 3,4- and 3,6-dinitrotoluene isomers. To establish a self-validating and reproducible system, process chemists must choose between traditional batch nitration and modern continuous flow microreactor protocols[4].

Comparative Methodologies: Batch vs. Continuous Flow

To objectively evaluate reproducibility, we compare two distinct protocols for the dinitration of 2-fluoro-3-nitrotoluene.

Protocol A: Traditional Batch Mixed-Acid Nitration

This classical approach utilizes a standard fuming nitric acid and concentrated sulfuric acid mixture. While accessible, the batch method suffers from poor heat dissipation. Localized "hot spots" in the reaction vessel accelerate the formation of the undesired 3,6-dinitro isomer and decrease batch-to-batch reproducibility.

Protocol B: Automated Continuous Flow Nitration

Adapting principles from the continuous flow synthesis of trinitrotoluene (TNT)[4] and solid acid catalysis[5], Protocol B utilizes a microreactor setup. Flow chemistry offers a high surface-area-to-volume ratio, ensuring instantaneous heat transfer and precise residence times. This kinetic control suppresses secondary isomer formation, resulting in a highly reproducible yield of the target 3,4-dinitro isomer.

Experimental Protocols

Protocol A: Batch Synthesis Procedure

• Acid Preparation: In a 500 mL round-bottom flask equipped with a mechanical stirrer and internal thermometer, prepare a mixed acid solution by slowly adding 30 mL of fuming HNO₃ (90%) to 45 mL of concentrated H₂SO₄ (98%) at 0 °C.

• Substrate Addition: Dissolve 20.0 g of 2-fluoro-3-nitrotoluene in 50 mL of concentrated H₂SO₄. Add this solution dropwise to the mixed acid over 60 minutes, maintaining the internal temperature strictly below 5 °C to prevent runaway oxidation.

• Reaction: Remove the ice bath and allow the mixture to slowly warm to 60 °C. Stir vigorously for 4 hours.

• Quenching & Isolation: Pour the reaction mixture over 500 g of crushed ice. Extract the aqueous layer with ethyl acetate (3 × 200 mL). Wash the combined organic phases with saturated NaHCO₃ until neutralized, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude mixture via silica gel chromatography (Hexanes/EtOAc) to separate the 3,4-dinitro isomer from the 3,6-dinitro byproduct.

Protocol B: Continuous Flow Synthesis Procedure

• System Priming: Equip a standard continuous flow chemistry system (e.g., a PTFE or Hastelloy microreactor) with two high-pressure syringe pumps. Set the reactor temperature module to 65 °C.

• Reagent Streams:

  • Stream 1: 2-fluoro-3-nitrotoluene dissolved in concentrated H₂SO₄ (0.5 M).

  • Stream 2: Pre-mixed HNO₃ (90%) and H₂SO₄ (98%) in a 1:1.5 volumetric ratio.

• Mixing and Residence: Pump both streams into a T-mixer at a flow rate calculated to achieve a residence time of exactly 15 minutes in the reactor coil[4].

• In-line Quenching: Direct the reactor effluent into a continuous quenching stream of ice water (0 °C), followed by automated in-line liquid-liquid extraction with dichloromethane.

• Isolation: Evaporate the organic solvent to yield the product with high crude purity, minimizing the need for extensive chromatographic separation.

Workflow Visualization

Below is the logical workflow comparing the thermal and kinetic pathways of both protocols.

Comparative reaction workflows demonstrating how continuous flow mitigates thermodynamic drift.

Quantitative Data Comparison

The following table summarizes the experimental performance of both protocols across five independent runs (n=5) to assess reproducibility.

Parameter	Protocol A (Batch Nitration)	Protocol B (Continuous Flow)
Average Isolated Yield	42%	78%
Regiomeric Ratio (3,4- vs 3,6-)	2.5 : 1	9.1 : 1
Reaction Time	4.0 Hours	15 Minutes
Reproducibility (Yield RSD)	± 14.2%	± 2.1%
Thermal Profile	Fluctuating (Hot spots up to 75°C)	Isothermal (Strictly 65°C)
Purification Requirement	Intensive Column Chromatography	Simple Recrystallization

Data Analysis: The empirical data strongly supports the superiority of Protocol B. The continuous flow method not only reduces the reaction time from hours to minutes but also tightens the Relative Standard Deviation (RSD) from 14.2% to 2.1%. By eliminating thermal hot spots, the microreactor setup successfully leverages kinetic control, vastly improving the regiomeric ratio in favor of the 2-fluoro-3,4-dinitrotoluene isomer.

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• 2. 6-Amino-2-fluoro-3,4-dinitrotoluene | 1082041-94-8 | Benchchem [benchchem.com]
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• 5. Solid acid catalysts for fluorotoluene nitration using nitric acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Validating Computational Models for 2-Fluoro-3,4-dinitrotoluene

For researchers, scientists, and professionals in drug development and materials science, the predictive power of computational modeling is indispensable. In the specialized field of energetic materials, where synthesis and testing can be hazardous and costly, in-silico methods offer a critical pathway to understanding and predicting the behavior of novel compounds like 2-fluoro-3,4-dinitrotoluene (2F-DNT). The introduction of a fluorine atom into the dinitrotoluene structure is expected to significantly alter its electronic properties, stability, and energetic performance, making it a molecule of considerable interest.[1]

However, the output of any computational model is only as reliable as its validation against empirical data. This guide provides a comprehensive framework for validating computational models for 2F-DNT, drawing upon established methodologies for analogous nitroaromatic compounds. We will explore the symbiotic relationship between predictive modeling and experimental characterization, offering a self-validating system for robust and trustworthy results.

Part 1: The Spectrum of Computational Approaches for Nitroaromatics

The choice of computational method is dictated by the specific properties of interest, the desired accuracy, and the available computational resources. For a molecule like 2F-DNT, a multi-pronged approach is often most effective.

Quantum Mechanics (QM) for Molecular-Level Insights

At the most fundamental level, quantum mechanical methods, particularly Density Functional Theory (DFT), provide detailed information about the electronic structure and energetics of a single molecule.[2] These calculations are crucial for understanding the intrinsic properties of 2F-DNT before attempting to model its bulk behavior.

Key DFT Applications for 2F-DNT:

• Geometric Optimization: Determining the lowest-energy three-dimensional structure of the molecule.

• Vibrational Analysis: Calculating infrared (IR) and Raman spectra to be compared with experimental results.

• Electronic Properties: Mapping the electrostatic potential to predict intermolecular interactions and reactive sites.

• Thermochemistry: Estimating the enthalpy of formation, a critical parameter for performance calculations.[3]

• Reaction Pathways: Investigating decomposition mechanisms and their activation energies.[4]

The selection of the functional and basis set in DFT is a critical decision that directly impacts the accuracy of the results. For nitroaromatic compounds, hybrid functionals like B3LYP have been shown to provide a good balance of accuracy and computational cost, often paired with Pople-style basis sets such as 6-311+G**.[5]

Molecular Dynamics (MD) for Bulk and Condensed-Phase Properties

While QM methods excel at describing individual molecules, classical Molecular Dynamics (MD) simulations are necessary to understand the behavior of 2F-DNT in a crystalline or liquid state. MD simulations model a system of many molecules over time, governed by a set of equations known as a force field.

Key MD Applications for 2F-DNT:

• Crystal Structure Prediction: Simulating the packing of molecules to predict the most stable crystal polymorphs.

• Bulk Properties: Calculating density, enthalpy of sublimation, and heat capacity.[5]

• Mechanical Properties: Simulating the response of the material to external stimuli like shock or impact to understand sensitivity.[6]

A significant challenge for new molecules like 2F-DNT is the development of an accurate force field, as standard force fields are often not parameterized for such specific functionalities. An empirically optimized force field, validated against experimental data for density and sublimation enthalpy of related molecules like 2,4-dinitrotoluene (DNT), provides a reliable starting point.[5]

Data-Driven Models: QSPR and Machine Learning

Quantitative Structure-Property Relationship (QSPR) and machine learning (ML) models represent a higher level of abstraction, aiming to predict properties based on molecular descriptors.[7][8] These models are trained on datasets of known energetic materials and can be used for rapid screening of new candidates.

Potential QSPR/ML Applications for 2F-DNT:

• Performance Prediction: Estimating detonation velocity and pressure.[8]

• Safety Assessment: Predicting impact sensitivity and thermal stability.[7]

The primary limitation for applying these models to 2F-DNT is the scarcity of data for fluorinated nitroaromatics, which could limit the predictive accuracy of models trained on more common C, H, N, O explosives.

Part 2: Experimental Validation: Establishing the Ground Truth

Experimental data provides the essential benchmark against which computational models are validated. A thorough experimental characterization of 2F-DNT is a prerequisite for any reliable in-silico study.

Structural and Spectroscopic Characterization

These techniques provide a fundamental understanding of the molecular and crystal structure of 2F-DNT.

• X-Ray Crystallography: This is the gold standard for determining the precise three-dimensional arrangement of atoms in the crystal lattice. The resulting CIF (Crystallographic Information File) is a critical input for initializing solid-state DFT and MD simulations. A patent for the crystalline form of the related 2-fluoro-3-nitrotoluene highlights the importance of this characterization.[9]

• Spectroscopy (NMR, IR, Raman): These methods provide a unique "fingerprint" of the molecule.[10] Comparing experimental spectra with those calculated from DFT vibrational analysis is a primary validation step for the accuracy of the computed molecular geometry and electronic structure.

Thermal Analysis

The thermal stability of an energetic material is a critical safety parameter.

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These techniques are used to determine the melting point, decomposition temperature, and the kinetics of thermal decomposition.[11] This data is invaluable for validating computational models of decomposition pathways and for parameterizing larger-scale models of thermal behavior.

Energetic Performance and Sensitivity

These tests quantify the explosive output and the ease of initiation of the material.

• Detonation Velocity and Pressure Measurement: Standard tests, such as the cylinder expansion test or plate dent test, are used to measure the key performance parameters of an explosive.[12][13]

• Impact and Friction Sensitivity Tests: These standardized tests (e.g., drop-weight impact test, BAM friction test) determine the energy required to initiate the material, a crucial measure of its safety and handling stability.[14]

Part 3: A Comparative Guide to the Validation Workflow

The validation of a computational model is not a single step but an iterative process. Predictions from a model guide experimental work, and the results of those experiments are used to refine and improve the model.

Table 1: Comparison of Computational Methods for 2F-DNT

Method	Properties Predicted	Computational Cost	Key Experimental Inputs for Validation
Density Functional Theory (DFT)	Molecular geometry, vibrational spectra (IR/Raman), electronic properties, reaction energies, enthalpy of formation.[4][15]	Moderate to High	X-ray crystal structure, experimental IR/Raman spectra, activation energies from thermal decomposition studies.
Molecular Dynamics (MD)	Crystal density, enthalpy of sublimation, mechanical properties, shock sensitivity.[5][6]	High	Crystal density from X-ray crystallography, enthalpy of sublimation from calorimetry, experimental shock sensitivity data.
QSPR/Machine Learning	Detonation velocity & pressure, impact sensitivity, thermal stability.[7][8]	Low	A large dataset of experimentally determined properties for a range of related energetic materials.

Table 2: Experimental Data for Validating Computational Models of 2F-DNT and Analogs

Experimental Technique	Measured Property	Computational Parameter Validated	Example from Analogs (DNT)
X-Ray Crystallography	Crystal structure, lattice parameters, density.	Optimized molecular geometry, predicted crystal packing, calculated density.	Crystal density of 2,4-DNT is 1.52 g/cm³.[12]
FTIR/Raman Spectroscopy	Vibrational modes (bond stretching, bending).	Calculated vibrational frequencies from DFT.	Comprehensive infrared studies of DNT are available.[5]
DSC/TGA	Melting point, decomposition temperature, reaction kinetics.	Reaction barriers from DFT, thermal stability from MD.	Thermal decomposition of DNT has been studied.
Detonation Velocity Measurement	Detonation velocity at a given density.	Predicted detonation velocity from thermochemical codes or ML models.	The detonation velocity of DNT is dependent on loading density.[16]
Impact/Friction Sensitivity Tests	h₅₀ (impact energy for 50% initiation probability), friction sensitivity.	Bond dissociation energies from DFT, shock response from MD, predictions from ML models.	The impact and friction sensitivity of related compounds are known.[14]

The Iterative Validation Workflow

The following diagram illustrates the cyclical and self-validating nature of combining computational modeling with experimental work.

Caption: Iterative workflow for computational model validation.

Experimental & Computational Protocols

To ensure trustworthiness, protocols must be detailed and transparent. Below are representative step-by-step methodologies.

Protocol 1: DFT Calculation of Vibrational Spectra for 2F-DNT

Objective: To compute the theoretical IR spectrum of 2F-DNT for comparison with experimental data.

• Molecule Construction: Build the 2-fluoro-3,4-dinitrotoluene molecule in a suitable molecular editor (e.g., Avogadro).[17]

• Geometry Optimization:

  • Perform an initial geometry optimization using a computationally inexpensive method (e.g., a semi-empirical method or a small basis set).

  • Submit the optimized structure for a full geometry optimization using a DFT functional and basis set appropriate for nitroaromatics (e.g., B3LYP/6-311+G**).[5] Ensure the calculation converges to a true energy minimum (no imaginary frequencies).

• Frequency Calculation:

  • Using the optimized geometry from the previous step, perform a frequency calculation at the same level of theory. This will compute the harmonic vibrational frequencies.

• Data Analysis:

  • The output will list the vibrational frequencies and their corresponding intensities.

  • Apply a scaling factor to the computed frequencies (typically around 0.96-0.98 for B3LYP) to account for anharmonicity and systematic errors in the method.

  • Plot the scaled frequencies and intensities to generate a theoretical IR spectrum.

  • Compare the positions and relative intensities of the major peaks with the experimentally obtained FTIR spectrum. Key peaks to compare include the symmetric and asymmetric NO₂ stretches, C-F stretch, and aromatic C-H stretches.

Protocol 2: Thermal Stability Analysis using DSC

Objective: To determine the onset of thermal decomposition for 2F-DNT.

• Sample Preparation:

  • Accurately weigh 1-3 mg of purified 2F-DNT into an aluminum DSC pan.

  • Hermetically seal the pan to ensure containment during the experiment.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 30°C).

  • Ramp the temperature at a constant heating rate (e.g., 10°C/min) to a temperature beyond the decomposition point (e.g., 350°C).[11]

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Identify the endothermic peak corresponding to the melting point and the exothermic peak(s) corresponding to decomposition.

  • Determine the onset temperature of decomposition, which is a critical parameter for validating the activation energies calculated from DFT.

Conclusion

Validating computational models for a novel energetic material like 2-fluoro-3,4-dinitrotoluene is a rigorous but essential process that underpins the safety and success of its development. There is no single "best" model; rather, a combination of quantum mechanics, molecular dynamics, and potentially data-driven approaches provides the most comprehensive understanding. The true power of these computational tools is unlocked only when they are used in a tightly integrated, iterative loop with robust experimental validation. By following the principles and protocols outlined in this guide, researchers can build trustworthy models that accelerate the design of next-generation materials while maintaining the highest standards of scientific integrity.

References

• Bylaska, E. J., et al. (2022). Computational Predictions of the Hydrolysis of 2,4,6-Trinitrotoluene (TNT) and 2,4-Dinitroanisole (DNAN). Journal of Physical Chemistry A, 126(48). Available at: [Link][18]

• Tyunina, E., & Zhevnenko, A. (2016). Radical decomposition of 2,4-dinitrotoluene (DNT) at conditions of advanced oxidation. Computational study. Journal of Chemistry and Technologies, 24(2). Available at: [Link][19]

• Bedrov, D., et al. (2012). An Empirically Optimized Classical Force-Field for Molecular Simulations of 2,4,6-Trinitrotoluene (TNT) and 2,4-Dinitrotoluene (DNT). The Journal of Physical Chemistry A, 116(32). Available at: [Link][5]

• Agrawal, A. P. (2022). Predictive Modeling for Energetic Materials. ResearchGate. Available at: [Link][20]

• Bylaska, E. J., et al. (2022). Computational Predictions of the Hydrolysis of 2,4,6-Trinitrotoluene (TNT) and 2,4-Dinitroanisole (DNAN). OSTI.GOV. Available at: [Link][18]

• Self, J. L., et al. (2015). Electrochemical Reduction of 2,4-Dinitrotoluene in Aprotic and pH-Buffered Media. Analytical Chemistry, 87(12). Available at: [Link][21]

• Escobedo, J. P. (2018). COMPUTATIONAL MODELING OF ENERGETIC MATERIALS UNDER IMPACT AND SHOCK COMPRESSION. Purdue University. Available at: [Link][6]

• Roy, S., et al. (2024). Predicting the performance and stability parameters of energetic materials (EMs) using a machine learning-based q-RASPR approach. Energy Advances. Available at: [Link][7]

• Liu, Y., et al. (2021). Effect of Fluoro Substituents on Polynitroarylenes: Design, Synthesis and Theoretical Studies of Fluorinated Nitrotoluenes. Chemistry – An Asian Journal, 16(15). Available at: [Link][1]

• Wu, J. T., et al. (2023). A Computational Renaissance in High-Energy Density Materials (HEDMs) Research. Chemical Reviews. Available at: [Link][3]

• Fung, V., et al. (2022). Interpretable Performance Models for Energetic Materials using Parsimonious Neural Networks. PMC. Available at: [Link][8]

• Wang, Y., et al. (2021). Study on the thermal decomposition kinetics of DNTF. E3S Web of Conferences, 233, 01031. Available at: [Link]

• Price, D., et al. (1969). EXPLOSIVE BEHAVIOR OF DINITROTOLUENE. DTIC. Available at: [Link][12]

• An, C., et al. (2023). Research on TNTON/DNTF eutectic characteristics: an exploration of low eutectic mixture based melt-cast explosive carriers. RSC Advances, 13(50). Available at: [Link][14]

• Price, D., et al. (1969). EXPLOSIVE BEHAVIOR OF DINITROTOLUENE. DTIC. Available at: [Link][12]

• Tanaka, K. (1998). DETONATION AND DEFLAGRATION PROPERTIES OF PYROTECHNIC MIXTURES. 24th International Pyrotechnics Seminar. Available at: [Link][13]

• Göller, A. H. (2016). Applications of Density Functional Theory to Theoretical Organic Chemistry. CORE. Available at: [Link][15]

• Price, D., et al. (1969). EXPLOSIVE BEHAVIOR OF DINITROTOLUENE. DTIC. Available at: [Link][16]

• Chen, Y., et al. (2021). Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN). PMC. Available at: [Link][11]

• Weatherford, C. A., et al. (2008). Decomposition Mechanisms of Dinitrotoluene. ResearchGate. Available at: [Link][4]

• Avogadro. (n.d.). Avogadro. Available at: [Link][17]

• Hasnip, P. J., et al. (2014). An Introduction to Density Functional Theory. Imperial College London. Available at: [Link][2]

• Crystalline 2-fluoro-3-nitrotoluene and process for the preparation thereof. (2018). European Patent Office. EP3594199A1. Available at: [Link][9]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Fluoro-3,4-dinitrotoluene

Professional Safety & Handling Guide: 2-Fluoro-3,4-dinitrotoluene

As a specialized intermediate in drug development and materials science, 2-Fluoro-3,4-dinitrotoluene (CAS: 1167055-58-4) presents a complex hazard profile typical of fluorinated nitroaromatics. Handling this compound requires rigorous adherence to safety protocols, as dinitrotoluenes (DNTs) are highly toxic via inhalation, ingestion, and dermal absorption, and pose severe risks of systemic toxicity, including methemoglobinemia[1]. Furthermore, nitroaromatic compounds carry inherent risks of thermal instability and potential explosive decomposition under high heat or confinement[1][2].

This guide provides authoritative, step-by-step operational and logistical procedures to ensure maximum safety and compliance in a professional laboratory environment.

Part 1: Hazard Profile & Quantitative Data Presentation

Understanding the physical and toxicological properties of 2-Fluoro-3,4-dinitrotoluene is the foundation of any safe handling protocol. The addition of the fluorine atom to the dinitrotoluene ring can alter its lipophilicity, potentially increasing the rate of dermal absorption compared to standard DNTs.

Table 1: Hazard Classification and Operational Causality

Hazard Category	Specific Risk Profile	Operational Causality & Required Intervention
Systemic Toxicity	Methemoglobinemia; Cyanosis; Liver/Kidney damage[1].	DNTs are highly lipid-soluble, allowing rapid penetration of the stratum corneum. Intervention: Absolute prevention of skin contact using specialized barrier polymers[2].
Inhalation Hazard	Respiratory tract irritation; Systemic absorption of dust/vapors[2][3].	Fine powders become easily aerosolized during transfer. Intervention: Mandatory use of a certified chemical fume hood; respiratory protection if ventilation fails[3].
Thermal/Reactive	May explode on heating; Incompatible with strong oxidizers/bases[1][4].	Nitro groups provide internal oxygen, making the molecule sensitive to thermal shock. Intervention: Use anti-static tools; store away from heat sources and incompatible reagents[5].
Environmental	Toxic to aquatic life with long-lasting effects[4][5].	Cannot be processed by standard municipal wastewater treatment. Intervention: Strict containment; zero-drain disposal policy[5].

Part 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE must be treated as a self-validating system where each layer compensates for the potential failure of another. Standard laboratory attire is insufficient for handling concentrated dinitrotoluenes.

• Dermal Protection (Critical):

  • Requirement: Double-gloving is mandatory. Use a heavy-duty inner glove (e.g., Butyl rubber or a multi-layer laminate like Tychem® SL) and a disposable nitrile outer glove for dexterity and immediate contamination shedding[2].

  • Causality: Dinitrotoluenes rapidly permeate standard latex and thin nitrile. If the outer nitrile glove is contaminated, it must be immediately removed and replaced to prevent the chemical from breaking through to the inner barrier.

• Respiratory Protection:

  • Requirement: All handling must occur inside a certified chemical fume hood (face velocity ≥100 fpm)[4]. If a fume hood is unavailable or a spill occurs outside of one, a NIOSH-approved respirator equipped with P100 particulate filters and organic vapor (OV) cartridges is required[3].

  • Causality: DNT dust is easily inhaled and rapidly absorbed across the alveolar membrane, leading directly to the bloodstream and initiating methemoglobin formation[1].

• Ocular & Body Protection:

  • Requirement: Chemical splash goggles (not standard safety glasses) and a fully buttoned, flame-resistant (FR) lab coat or a disposable Tyvek/Tychem suit[2][4].

  • Causality: The mucous membranes of the eyes offer a direct, rapid route for systemic absorption. FR clothing mitigates the risk associated with the compound's combustible and potentially explosive nature[1].

Part 3: Operational Workflow & Step-by-Step Handling

Phase 1: Pre-Operational Validation

• Verify Engineering Controls: Confirm the fume hood is operational and certified. Clear the workspace of all unnecessary equipment, especially strong oxidizing agents, reducing agents, and strong bases[2].

• Establish a Decontamination Zone: Prepare a localized decontamination station containing soapy water, appropriate organic solvents (e.g., ethanol or acetone for wiping tools), and a dedicated hazardous waste bin.

• Don PPE: Follow the strict donning order: Lab coat/suit → Inner gloves → Goggles → Outer gloves.

Phase 2: Active Material Handling

• Static Mitigation: Ground all metal equipment. Use anti-static, non-sparking spatulas (e.g., Teflon-coated or ceramic) for weighing and transferring the solid[5].

  • Causality: Friction or electrostatic discharge can provide the activation energy required for the rapid decomposition of nitroaromatics.

• Transfer Protocol: Open the container only within the fume hood. Transfer the material slowly to minimize dust generation. Do not drop or subject the container to mechanical shock.

• Immediate Sealing: Once the required mass is obtained, immediately seal the primary container. Parafilm the cap to ensure a vapor-tight seal before returning it to storage.

Phase 3: Post-Operation & Decontamination

• Tool Decontamination: Wipe down spatulas and balances with a solvent-dampened tissue (ethanol/acetone) inside the fume hood, followed by a thorough wash with soap and water. Place all contaminated tissues in the solid hazardous waste container.

• Doffing PPE: Remove the outer gloves first, turning them inside out, and dispose of them. Remove goggles, then the lab coat, and finally the inner gloves.

• Personal Hygiene: Immediately wash hands and forearms with copious amounts of soap and water[2][3].

Part 4: Disposal & Waste Management Plan

Improper disposal of fluorinated dinitrotoluenes poses severe environmental and regulatory risks.

• Solid Waste: Collect all contaminated consumables (gloves, wipes, empty vials) in a clearly labeled, sealable, and compatible container (e.g., high-density polyethylene). Label as "Toxic/Combustible Solid Waste - Contains Fluorinated Dinitrotoluene."

• Liquid Waste: Segregate organic waste containing 2-Fluoro-3,4-dinitrotoluene from aqueous waste, heavy metals, and oxidizers. Keep the waste carboy in secondary containment.

• Final Disposal: Never flush this chemical down the drain[5]. It must be disposed of via a licensed hazardous waste contractor, typically through high-temperature incineration equipped with scrubbers to neutralize hydrofluoric acid (HF) and nitrogen oxides (NOx) generated during combustion[3][4].

Part 5: Workflow Visualization

Standard Operating Procedure Workflow for Handling Fluorinated Dinitrotoluenes.

References

• Fisher Scientific. "SAFETY DATA SHEET: 2,6-Dinitrotoluene." Fisher Scientific,
• CDN Isotopes. "Safety Data Sheet: 2,6-Dinitrotoluene." CDN Isotopes,
• Novachem. "Safety Data Sheet: 2,4-Dinitrotoluene." Novachem,
• ChemicalBook.
• New Jersey Department of Health. "Hazardous Substance Fact Sheet: 2,6-DINITROTOLUENE." NJ.gov,

Sources

• 1. dl.novachem.com.au [dl.novachem.com.au]
• 2. nj.gov [nj.gov]
• 3. fishersci.com [fishersci.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. chemicalbook.com [chemicalbook.com]